1-Chlorooctane-D17

Core Science & Biosynthesis

An In-depth Technical Guide to the Physical and Chemical Properties of 1-Chlorooctane-D17

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical and chemical properties of 1-Chlorooctane-D17. It is intended to be a valuable resource for researchers, scientists, and professionals in drug development who utilize isotopically labeled compounds. This document details available data on its properties, provides a methodology for its synthesis, and illustrates its application as an internal standard.

Core Physical and Chemical Properties

General Information

Property	Value	Reference
Chemical Name	1-Chlorooctane-D17	[2]
Synonyms	n-Octyl-D17 Chloride	[1]
CAS Number	1219803-93-6	[2]
Molecular Formula	C₈D₁₇Cl	[3]
Molecular Weight	165.78 g/mol

Physical Properties of 1-Chlorooctane (Non-deuterated)

The following table summarizes the key physical properties of the non-deuterated form, 1-chlorooctane. These values serve as a close approximation for 1-Chlorooctane-D17.

Property	Value	Reference
Appearance	Colorless liquid
Boiling Point	183 °C
Melting Point	-61 °C
Density	0.875 g/mL at 25 °C
Refractive Index	1.430 (n20/D)
Vapor Pressure	1 mmHg at 22.2 °C
Flash Point	61 °C (closed cup)
Solubility	Insoluble in water; soluble in most organic solvents.

Chemical Properties

1-Chlorooctane is a primary alkyl halide and undergoes chemical reactions typical of this class of compounds. The carbon-chlorine bond is susceptible to nucleophilic attack, making it a useful alkylating agent in organic synthesis. The deuterated form, 1-Chlorooctane-D17, is chemically stable under normal laboratory conditions and can be stored at room temperature, preferably in a dry and well-ventilated area.

Spectroscopic Data

While specific spectra for 1-Chlorooctane-D17 are not widely published, the expected characteristics can be inferred from the spectra of 1-chlorooctane and the principles of isotopic substitution.

Mass Spectrometry (MS)

The mass spectrum of 1-chlorooctane shows characteristic fragmentation patterns. For 1-Chlorooctane-D17, the molecular ion peak will be shifted to a higher m/z value corresponding to its molecular weight (165.78 g/mol ). The fragmentation pattern is expected to be similar to the non-deuterated compound, with fragments showing mass shifts corresponding to the number of deuterium atoms they contain.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: An ideal ¹H NMR spectrum of pure 1-Chlorooctane-D17 would show no signals, as all protons have been replaced by deuterium. The absence of signals in the regions where the protons of 1-chlorooctane would appear is a confirmation of high isotopic enrichment.

• ¹³C NMR: The ¹³C NMR spectrum of 1-Chlorooctane-D17 is expected to be similar to that of 1-chlorooctane. However, the signals for the deuterated carbons will appear as multiplets due to C-D coupling, and they will be broader than the corresponding signals in the non-deuterated compound.

• ²H NMR (Deuterium NMR): A ²H NMR spectrum would show signals corresponding to the different deuterium environments in the molecule, providing a direct confirmation of deuteration.

Infrared (IR) Spectroscopy

The IR spectrum of 1-chlorooctane exhibits characteristic C-H stretching and bending vibrations. In the spectrum of 1-Chlorooctane-D17, the C-H stretching bands (typically around 2850-2960 cm⁻¹) will be absent and replaced by C-D stretching bands at a lower frequency (approximately 2100-2200 cm⁻¹) due to the heavier mass of deuterium.

Experimental Protocols

Synthesis of 1-Chlorooctane-D17

The synthesis of 1-Chlorooctane-D17 is typically achieved through the chlorination of its corresponding deuterated alcohol, 1-Octanol-D18.

Reaction:

CD₃(CD₂)₆CD₂OD + SOCl₂ → CD₃(CD₂)₆CD₂Cl + SO₂ + DCl

Materials:

• 1-Octanol-D18

• Thionyl chloride (SOCl₂)

• Pyridine (optional, as a base)

• Anhydrous diethyl ether

• Saturated sodium bicarbonate solution

• Anhydrous magnesium sulfate

• Standard laboratory glassware for organic synthesis (round-bottom flask, condenser, dropping funnel, etc.)

• Rotary evaporator

• Distillation apparatus

Procedure:

• In a flame-dried round-bottom flask under an inert atmosphere (e.g., argon or nitrogen), place 1-Octanol-D18.

• Cool the flask in an ice bath.

• Slowly add thionyl chloride (approximately 1.2 equivalents) to the stirred alcohol. If desired, a small amount of pyridine can be used as a catalyst and to neutralize the DCl byproduct.

• After the addition is complete, remove the ice bath and allow the reaction mixture to stir at room temperature for several hours, or until the reaction is complete (monitored by TLC or GC).

• Carefully quench the reaction by slowly adding it to ice-cold saturated sodium bicarbonate solution.

• Extract the aqueous layer with diethyl ether.

• Combine the organic extracts and dry over anhydrous magnesium sulfate.

• Filter the drying agent and remove the solvent using a rotary evaporator.

• Purify the crude 1-Chlorooctane-D17 by vacuum distillation.

Diagram of Synthesis Workflow:

Caption: Synthesis workflow for 1-Chlorooctane-D17.

Applications in Research and Drug Development

The primary application of 1-Chlorooctane-D17 is as an internal standard in quantitative analytical methods.

Use as an Internal Standard in Mass Spectrometry

In quantitative mass spectrometry, an internal standard is a compound of known concentration that is added to a sample to correct for variations in sample preparation and instrument response. A deuterated internal standard like 1-Chlorooctane-D17 is ideal because it has nearly identical chemical and physical properties to its non-deuterated counterpart. This means it will behave similarly during extraction, chromatography, and ionization, but it can be distinguished by its higher mass.

Logical Relationship for Quantification:

Caption: Use of 1-Chlorooctane-D17 as an internal standard.

This guide provides a foundational understanding of 1-Chlorooctane-D17 for its effective application in scientific research. For specific applications, further validation and optimization of experimental conditions are recommended.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. 1-Chlorooctane-d17 | CDN-D-6697-0.1G | LGC Standards [lgcstandards.com]
• 3. Page loading... [guidechem.com]

A Technical Guide to the Solubility of 1-Chlorooctane in Organic Solvents

Executive Summary

1-Chlorooctane (n-octyl chloride) is a colorless, liquid haloalkane used as a solvent, an alkylating agent in organic synthesis, and in the manufacturing of organometallic compounds.[2][3] Its long aliphatic chain renders it largely nonpolar, dictating its solubility behavior. Understanding its solubility is critical for its application in synthesis, formulation, and various chemical processes. This guide provides a summary of its solubility in common organic solvents, details a standard experimental protocol for solubility determination, and illustrates the key relationships governing its solubility.

Solubility Data

1-Chlorooctane is generally characterized by its high solubility in nonpolar and moderately polar organic solvents and its very low solubility in highly polar solvents like water.[4][5] This is because the intermolecular forces (van der Waals forces) established between the haloalkane and common organic solvent molecules are comparable in strength to the forces within the separate substances. Conversely, significant energy is required to break the strong hydrogen bonds in water, with insufficient energy recovered from the weak interactions with the haloalkane, resulting in poor aqueous solubility.

The available data, largely qualitative, is summarized in the table below.

Solvent	Formula	Type	Solubility Profile	Citation
Ethanol	C₂H₅OH	Polar Protic	Soluble / Very Soluble
Ether (Diethyl Ether)	(C₂H₅)₂O	Polar Aprotic	Soluble / Very Soluble / Miscible
Methanol	CH₃OH	Polar Protic	Miscible
Carbon Tetrachloride	CCl₄	Nonpolar	Slightly Soluble
Water	H₂O	Polar Protic	0.02 g/L (Insoluble)

Experimental Protocol for Solubility Determination

The most reliable and commonly cited method for determining the thermodynamic solubility of a compound is the Shake-Flask Method . This analytical approach involves establishing a saturated solution at a constant temperature and then measuring the concentration of the solute in the liquid phase.

Materials and Equipment

• Solute: 1-Chlorooctane (or 1-Chlorooctane-D17)

• Solvent: High-purity organic solvent of choice

• Apparatus:

  • Thermostatic shaker bath or incubator capable of maintaining a constant temperature (e.g., ±0.5°C).

  • Sealable glass vials or flasks (e.g., screw-cap vials with PTFE-lined septa).

  • Analytical balance.

  • Syringes and syringe filters (e.g., 0.22 µm PTFE) for phase separation.

  • Volumetric flasks and pipettes.

  • Analytical instrument for quantification (e.g., Gas Chromatography with Flame Ionization Detector (GC-FID), High-Performance Liquid Chromatography (HPLC), or UV-Vis Spectrophotometer).

Procedure

• Preparation: Add an excess amount of the solute (1-chlorooctane) to a known volume or mass of the solvent in a sealable flask. The presence of undissolved solute is essential to ensure a saturated solution is achieved at equilibrium.

• Equilibration: Seal the flask tightly and place it in the thermostatic shaker. Agitate the mixture at a constant temperature for a sufficient period to ensure thermodynamic equilibrium is reached. This can take several hours to days (typically 24-72 hours). It is advisable to determine the required time by taking measurements at different intervals (e.g., 24h, 48h, 72h) until the measured concentration remains constant.

• Phase Separation: Once equilibrium is reached, cease agitation and allow the solution to rest in the thermostatic bath for several hours to allow the excess solute to settle. Carefully withdraw a sample from the clear, supernatant liquid phase using a syringe. Immediately filter the sample through a syringe filter to remove any undissolved micro-particles.

• Quantification:

  • Dilute the filtered sample accurately with a known volume of the solvent to bring the concentration within the linear range of the analytical instrument.

  • Analyze the diluted sample using a pre-calibrated analytical method (e.g., GC-FID).

  • Calculate the concentration of 1-chlorooctane in the saturated solution based on the calibration curve.

• Validation: The experiment should be repeated multiple times to ensure the results are reproducible.

Visualizations

Experimental Workflow

The following diagram illustrates the logical flow of the shake-flask method for determining solubility.

Caption: Generalized workflow for the Shake-Flask solubility determination method.

Factors Influencing Solubility

The solubility of a haloalkane like 1-chlorooctane is governed by a balance of intermolecular forces and thermodynamic principles.

Caption: Key factors affecting the solubility of 1-chlorooctane in organic solvents.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. What Is Chlorooctane And Market Analysis [yufenggp.com]
• 3. 1-Chlorooctane | 111-85-3 [chemicalbook.com]
• 4. Page loading... [wap.guidechem.com]
• 5. Physical Properties of Haloalkanes and Haloarenes - GeeksforGeeks [geeksforgeeks.org]

Navigating the Isotopic Landscape: A Technical Guide to the Safety and Handling of Deuterated Chlorooctane

For Researchers, Scientists, and Drug Development Professionals

Deuterated chlorooctane, a stable isotope-labeled compound, serves as a valuable tool in pharmaceutical research and development. Its use as an internal standard for quantitative analysis and as a tracer in metabolic studies is well-established.[1] The substitution of hydrogen with deuterium can influence the pharmacokinetic and metabolic profiles of drug candidates, a critical consideration in drug design.[1] This guide provides a comprehensive overview of the safe handling, storage, and disposal of deuterated chlorooctane, drawing upon data from its non-deuterated analog, 1-chlorooctane, and general principles for managing deuterated and chlorinated compounds.

Hazard Identification and Classification

GHS Classification (Anticipated):

• Flammability: Combustible liquid.[3][4]

• Acute Toxicity: May be harmful if swallowed and enters airways.

• Skin Corrosion/Irritation: May cause skin irritation.

• Serious Eye Damage/Eye Irritation: May cause serious eye irritation.

• Hazardous to the Aquatic Environment: Very toxic to aquatic life with long-lasting effects.

Physical and Chemical Properties

The physical properties of deuterated chlorooctane are nearly identical to those of 1-chlorooctane.

Property	Value (for 1-Chlorooctane)	Reference
Molecular Formula	C₈D₁₇Cl
Molecular Weight	165.78 g/mol
Appearance	Colorless liquid
Boiling Point	183 °C / 361.4 °F
Melting Point	-61 °C / -78 °F
Flash Point	68 °C / 154.4 °F
Density	0.872 g/cm³ at 20 °C
Vapor Pressure	0.95 mm Hg at 25 °C
Solubility in Water	Insoluble

Safe Handling and Personal Protective Equipment (PPE)

Adherence to strict safety protocols is essential when working with deuterated chlorooctane.

Engineering Controls:

• Work should be conducted in a well-ventilated laboratory, preferably within a certified chemical fume hood to minimize inhalation of vapors.

• Ensure that eyewash stations and safety showers are readily accessible.

Personal Protective Equipment (PPE):

• Eye and Face Protection: Wear chemical safety goggles and a face shield.

• Skin Protection: A lab coat should be worn. Chemically resistant gloves (e.g., nitrile) are required.

• Respiratory Protection: If working outside of a fume hood or if there is a risk of inhalation, use a NIOSH/MSHA-approved respirator.

Storage and Stability

Proper storage is crucial to maintain the integrity and isotopic enrichment of deuterated chlorooctane.

• General Storage: Store in a cool, dry, and well-ventilated place away from incompatible substances such as strong oxidizing agents. Keep containers tightly closed.

• Temperature: For long-term storage in its pure form, -20°C is recommended. If in solvent, store at -80°C.

• Light: Protect from light by storing in amber vials or other light-protecting containers.

• Materials for Storage: Carbon steel or stainless steel are suitable materials for storage containers.

Accidental Release and Disposal

Spill Response:

• In case of a spill, immediately evacuate the area.

• Wear appropriate PPE, including respiratory protection.

• Absorb the spill with an inert, non-combustible material such as sand or vermiculite.

• Collect the absorbed material into a sealed container for hazardous waste disposal.

• Clean the spill area thoroughly.

Waste Disposal:

• Dispose of deuterated chlorooctane and any contaminated materials as hazardous waste in accordance with local, regional, and national regulations.

• Do not allow the product to enter drains or waterways, as it is very toxic to aquatic life.

Experimental Protocols

Due to the specific nature of research applications, detailed experimental protocols for deuterated chlorooctane are not widely published. The following provides a generalized workflow for its use as an internal standard in a quantitative analysis such as LC-MS.

General Protocol for Use as an Internal Standard:

• Preparation of Stock Solution:

  • Under a chemical fume hood, accurately weigh a precise amount of deuterated chlorooctane.

  • Dissolve it in a suitable organic solvent (e.g., methanol, acetonitrile) to a known concentration (e.g., 1 mg/mL).

  • Store the stock solution at an appropriate temperature (e.g., -20°C) in a tightly sealed, light-protecting vial.

• Preparation of Working Solutions:

  • Prepare a series of working solutions by diluting the stock solution to the desired concentrations for spiking into calibration standards and unknown samples.

• Sample Preparation:

  • To each calibration standard and unknown sample, add a precise and consistent volume of the deuterated chlorooctane internal standard working solution.

  • Vortex mix to ensure homogeneity.

  • Proceed with the established sample extraction and analysis protocol.

• Data Analysis:

  • Monitor the specific mass transitions for both the analyte of interest and the deuterated chlorooctane internal standard.

  • Calculate the peak area ratio of the analyte to the internal standard.

  • Generate a calibration curve by plotting the peak area ratios of the calibration standards against their concentrations.

  • Determine the concentration of the analyte in the unknown samples by interpolating their peak area ratios from the calibration curve.

Visualizations

Caption: A logical workflow for the safe handling and use of deuterated chlorooctane.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Deuterated Compounds [simsonpharma.com]
• 3. fishersci.com [fishersci.com]
• 4. sigmaaldrich.com [sigmaaldrich.com]

Protocols & Analytical Methods

Application Note: High-Throughput Quantification of Halogenated Organic Compounds Using 1-Chlorooctane-D17 as an Internal Standard in GC-MS

Abstract

This application note details a robust and reliable method for the quantitative analysis of halogenated organic compounds in environmental and pharmaceutical matrices using Gas Chromatography-Mass Spectrometry (GC-MS). The protocol leverages 1-Chlorooctane-D17 as an internal standard to ensure high accuracy and precision by correcting for variations during sample preparation and analysis. This method is particularly suited for researchers, scientists, and drug development professionals requiring precise quantification of chlorinated alkanes and other related volatile or semi-volatile organic compounds.

Introduction

Quantitative analysis by GC-MS is a cornerstone of environmental monitoring, pharmaceutical development, and chemical research. A significant challenge in achieving accurate quantification is the potential for sample loss during extraction, derivatization, and injection, as well as fluctuations in instrument performance. The use of an internal standard (IS) is a widely accepted technique to mitigate these sources of error. An ideal internal standard is a compound that is chemically similar to the analyte of interest but can be distinguished by the detector.

Deuterated analogs of target compounds are considered the gold standard for internal standards in mass spectrometry because they co-elute with the analyte and exhibit similar ionization and fragmentation behavior, while being easily differentiated by their higher mass.[1][2] 1-Chlorooctane-D17 is a deuterated form of 1-chlorooctane, a representative halogenated hydrocarbon. Its chemical properties make it an excellent internal standard for a range of volatile and semi-volatile chlorinated compounds. This document provides a comprehensive protocol for its application.

Experimental Protocols

This section outlines the detailed methodology for the analysis of a representative analyte, 1-chlorooctane, in a soil matrix, using 1-Chlorooctane-D17 as the internal standard. This protocol can be adapted for other similar analytes and matrices with appropriate validation.

Reagents and Materials

• Solvents: Dichloromethane (DCM), Acetone (HPLC or pesticide residue grade)

• Standards:

  • 1-Chlorooctane (99%+ purity)

  • 1-Chlorooctane-D17 (98 atom % D)

• Sodium Sulfate: Anhydrous, granular (baked at 400°C for 4 hours)

• Sample Matrix: Blank soil, pre-screened for interfering compounds

Standard Preparation

• Primary Stock Solutions (1000 µg/mL):

  • Accurately weigh 10 mg of 1-chlorooctane and 10 mg of 1-Chlorooctane-D17 into separate 10 mL volumetric flasks.

  • Dissolve and bring to volume with dichloromethane.

• Calibration Standard Working Solutions:

  • Prepare a series of calibration standards by serial dilution of the 1-chlorooctane primary stock solution in dichloromethane to achieve concentrations ranging from 1 µg/mL to 100 µg/mL.

• Internal Standard Spiking Solution (20 µg/mL):

  • Dilute the 1-Chlorooctane-D17 primary stock solution with dichloromethane.

Sample Preparation (Soil Matrix)

• Weigh 10 g of the soil sample into a 50 mL centrifuge tube.

• Spike the sample with 100 µL of the 20 µg/mL 1-Chlorooctane-D17 internal standard spiking solution.

• Add 20 mL of a 1:1 (v/v) mixture of dichloromethane and acetone.

• Vortex for 1 minute.

• Place the tube in a sonicator bath and sonicate for 15 minutes.

• Centrifuge at 3000 rpm for 10 minutes to separate the solvent from the soil.

• Carefully transfer the supernatant to a clean tube.

• Pass the extract through a small column containing approximately 2 g of anhydrous sodium sulfate to remove residual water.

• Concentrate the extract to a final volume of 1 mL under a gentle stream of nitrogen.

• Transfer the final extract to a 2 mL autosampler vial for GC-MS analysis.

GC-MS Instrumentation and Conditions

• Gas Chromatograph: Agilent 7890B GC or equivalent

• Mass Spectrometer: Agilent 5977B MSD or equivalent

• GC Column: DB-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent

• Injection: 1 µL, splitless mode

• Inlet Temperature: 250°C

• Oven Temperature Program:

  • Initial temperature: 40°C, hold for 2 minutes

  • Ramp: 10°C/min to 280°C

  • Hold: 5 minutes at 280°C

• Carrier Gas: Helium, constant flow at 1.2 mL/min

• MSD Transfer Line Temperature: 280°C

• Ion Source Temperature: 230°C

• Quadrupole Temperature: 150°C

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Acquisition Mode: Selected Ion Monitoring (SIM)

Selected Ion Monitoring (SIM) Parameters

For quantitative analysis, specific ions for the analyte and the internal standard are monitored. The selection is based on their mass spectra, aiming for abundant and unique ions.

Compound	Role	Quantification Ion (m/z)	Qualifier Ion(s) (m/z)
1-Chlorooctane	Analyte	91	43, 69
1-Chlorooctane-D17	Internal Standard	108	48, 78

Note: The molecular ion of 1-chlorooctane (m/z 148 and 150 for the chlorine isotopes) is of low abundance. The base peak is often at m/z 91, resulting from the loss of a chlorine radical and subsequent rearrangement. For 1-Chlorooctane-D17, the corresponding fragment is expected at m/z 108. Qualifier ions are monitored to confirm the identity of the compound.

Data Presentation

Quantitative data should be summarized for clarity and easy interpretation. The following tables represent typical data obtained from this method.

Table 1: Calibration Curve for 1-Chlorooctane

Concentration (µg/mL)	Analyte Area	IS Area	Area Ratio (Analyte/IS)
1.0	5,234	101,543	0.0515
5.0	26,170	102,345	0.2557
10.0	51,890	101,987	0.5088
25.0	130,123	102,567	1.2687
50.0	258,987	101,876	2.5422
100.0	521,456	102,111	5.1067

| Linearity (R²) | | | 0.9995 |

Table 2: Precision and Accuracy Data

Spiked Concentration (µg/mL)	N	Mean Calculated Concentration (µg/mL)	Standard Deviation	Recovery (%)	RSD (%)
5.0	6	4.95	0.21	99.0	4.2

| 50.0 | 6 | 51.2 | 1.8 | 102.4 | 3.5 |

Table 3: Method Detection and Quantification Limits

Parameter	Value (µg/mL)
Limit of Detection (LOD)	0.25

| Limit of Quantification (LOQ) | 0.85 |

Visualizations

Experimental Workflow

Caption: Workflow for the quantification of halogenated compounds in soil.

Quantification Logic

Caption: Logic of quantification using the internal standard method.

Conclusion

The protocol described provides a highly effective method for the quantification of halogenated organic compounds using 1-Chlorooctane-D17 as an internal standard. The use of a deuterated internal standard successfully compensates for variations in sample preparation and instrument response, leading to excellent accuracy, precision, and linearity. This application note serves as a valuable resource for scientists in drug development and environmental analysis, offering a reliable foundation for method development and routine sample analysis.

References

• 1. 1-Chlorooctane(111-85-3) MS [m.chemicalbook.com]
• 2. 1-Chlorooctane | C8H17Cl | CID 8142 - PubChem [pubchem.ncbi.nlm.nih.gov]

Protocol for Spiking Samples with 1-Chlorooctane-d17 for Quantitative Analysis

For Researchers, Scientists, and Drug Development Professionals

Application Note

This document provides a detailed protocol for the use of 1-Chlorooctane-d17 as an internal standard (IS) in the quantitative analysis of volatile and semi-volatile organic compounds by Gas Chromatography-Mass Spectrometry (GC-MS). The use of a deuterated internal standard like 1-Chlorooctane-d17 is a robust method to correct for variations in sample preparation, matrix effects, and instrument response, thereby enhancing the accuracy and precision of analytical results.[1][2]

1-Chlorooctane-d17, the deuterium-labeled analogue of 1-Chlorooctane, is chemically almost identical to its non-labeled counterpart and other similar analytes. This property ensures that it behaves similarly during extraction, derivatization, and chromatographic analysis, making it an excellent choice for an internal standard.[3] This protocol is applicable to a variety of sample matrices, including environmental samples (water, soil), biological fluids, and pharmaceutical preparations, where the target analytes are amenable to GC-MS analysis.

Experimental Protocols

Materials and Reagents

• 1-Chlorooctane-d17 (≥98% purity, deuterium incorporation ≥98%)

• Target analyte(s) of interest (e.g., other chlorinated alkanes, volatile organic compounds)

• High-purity solvents (e.g., methanol, dichloromethane, hexane), HPLC or GC grade

• Deionized water

• Sample matrix (e.g., water, soil extract, plasma)

• Calibrated volumetric flasks and pipettes

• Autosampler vials with PTFE-lined septa

• Vortex mixer

• Centrifuge

Preparation of Stock and Working Solutions

2.1. Internal Standard (IS) Stock Solution (1 mg/mL)

• Accurately weigh approximately 10 mg of 1-Chlorooctane-d17 into a 10 mL volumetric flask.

• Dissolve the compound in methanol and bring the volume to the mark.

• Cap the flask and vortex thoroughly to ensure complete dissolution.

• Store the stock solution at 4°C in a tightly sealed container.

2.2. Analyte Stock Solution (1 mg/mL)

• Prepare a stock solution of the target analyte(s) at a concentration of 1 mg/mL in a suitable solvent (e.g., methanol).

2.3. Working Standard Solutions

• Prepare a series of calibration standards by making serial dilutions of the analyte stock solution in the appropriate solvent (e.g., dichloromethane). The concentration range should bracket the expected concentration of the analyte in the samples.

• Prepare an internal standard working solution by diluting the IS stock solution to a fixed concentration (e.g., 10 µg/mL) in the same solvent as the calibration standards.

Sample Spiking and Preparation

The choice of sample preparation technique will depend on the sample matrix and the target analyte. Below are examples for water and solid samples.

3.1. Liquid Samples (e.g., Water, Plasma)

• Transfer a known volume (e.g., 5 mL) of the liquid sample into a suitable container.

• Add a precise volume of the internal standard working solution to achieve a final concentration of, for example, 20 ng/mL.

• Perform liquid-liquid extraction (LLE) by adding an appropriate extraction solvent (e.g., 2 mL of hexane or dichloromethane).

• Vortex the mixture vigorously for 1-2 minutes.

• Centrifuge to separate the layers.

• Carefully transfer the organic layer to a clean autosampler vial for GC-MS analysis.

3.2. Solid Samples (e.g., Soil, Tissue)

• Accurately weigh a known amount (e.g., 1-2 g) of the homogenized solid sample into a centrifuge tube.

• Add a precise volume of the internal standard working solution.

• Add a suitable extraction solvent (e.g., 5 mL of a hexane/acetone mixture).

• Vortex or sonicate the sample for an appropriate time to ensure efficient extraction.

• Centrifuge the sample to pellet the solid material.

• Transfer the supernatant to a clean tube. The extract may require further cleanup using solid-phase extraction (SPE) if the matrix is complex.

• Transfer the final extract to an autosampler vial for GC-MS analysis.

GC-MS Analysis

The following are general GC-MS parameters that may need to be optimized for specific analytes and instrumentation.

Parameter	Setting
Gas Chromatograph
Column	DB-5ms (or equivalent), 30 m x 0.25 mm ID, 0.25 µm film thickness
Injection Volume	1 µL
Injector Temperature	250°C
Injection Mode	Splitless
Carrier Gas	Helium at a constant flow of 1.0 mL/min
Oven Program	Initial temp 40°C, hold for 2 min; ramp to 280°C at 10°C/min; hold for 5 min
Mass Spectrometer
Ionization Mode	Electron Ionization (EI) at 70 eV
Ion Source Temp.	230°C
Quadrupole Temp.	150°C
Acquisition Mode	Selected Ion Monitoring (SIM) or Full Scan
Selected Ions
1-Chlorooctane	Quantifier: m/z 91, Qualifier: m/z 43[1][4]
1-Chlorooctane-d17	To be determined based on its mass spectrum (expected shift of +17 amu)
Target Analyte(s)	To be determined based on their respective mass spectra

Data Presentation

Calibration Curve Data

A calibration curve is constructed by plotting the ratio of the analyte peak area to the internal standard peak area against the concentration of the analyte.

Analyte Conc. (ng/mL)	Analyte Peak Area	IS Peak Area	Peak Area Ratio (Analyte/IS)
5	15,234	101,560	0.150
10	31,456	102,110	0.308
25	78,912	101,890	0.774
50	155,678	102,540	1.518
100	310,234	101,980	3.042
250	780,123	102,330	7.624

Sample Analysis Data

The concentration of the analyte in unknown samples is determined using the calibration curve.

Sample ID	Analyte Peak Area	IS Peak Area	Peak Area Ratio (Analyte/IS)	Calculated Conc. (ng/mL)
Sample 1	95,678	102,010	0.938	30.8
Sample 2	210,987	101,550	2.078	68.3
Sample 3	45,123	102,340	0.441	14.5

Mandatory Visualization

Caption: Workflow for quantitative analysis using 1-Chlorooctane-d17 internal standard.

References

• 1. 1-Chlorooctane(111-85-3) MS spectrum [chemicalbook.com]
• 2. 19january2021snapshot.epa.gov [19january2021snapshot.epa.gov]
• 3. benchchem.com [benchchem.com]
• 4. Octane, 1-chloro- [webbook.nist.gov]

Application Notes and Protocols for Preparing Calibration Curves with 1-Chlorooctane-d17

Abstract: This document provides a detailed protocol for the preparation and use of calibration curves with 1-Chlorooctane-d17 as an internal standard for the quantitative analysis of volatile organic compounds (VOCs) by Gas Chromatography-Mass Spectrometry (GC-MS). The protocol is particularly relevant for researchers, scientists, and drug development professionals involved in environmental monitoring, chemical analysis, and quality control.

Introduction

In quantitative analytical chemistry, particularly for chromatographic techniques like Gas Chromatography-Mass Spectrometry (GC-MS), the use of an internal standard (IS) is crucial for achieving high accuracy and precision. An internal standard helps to correct for variations in sample preparation, injection volume, and instrument response. Deuterated compounds, such as 1-Chlorooctane-d17, are ideal internal standards as they are chemically similar to the target analytes but have a different mass, allowing them to be distinguished by a mass spectrometer.[1][2] This application note details the procedure for creating a calibration curve for the quantification of a target analyte, using Benzene as an example, with 1-Chlorooctane-d17 as the internal standard.

Experimental Protocol

This protocol outlines the steps for preparing calibration standards and analyzing them using GC-MS.

Materials and Reagents

• Analytes: Benzene (analytical standard grade)

• Internal Standard: 1-Chlorooctane-d17 (isotopic purity ≥ 98%)

• Solvent: Purge-and-trap grade Methanol

• Matrix: Deionized water, free of organic contaminants

• Glassware: Class A volumetric flasks, pipettes, and autosampler vials with PTFE-lined septa.

Preparation of Stock Solutions

• Analyte Stock Solution (1000 µg/mL):

  • Accurately weigh approximately 100 mg of Benzene into a 100 mL volumetric flask.

  • Dissolve the Benzene in Methanol and fill to the mark.

  • Calculate the exact concentration in µg/mL. This solution should be stored at 4°C and protected from light.

• Internal Standard Stock Solution (1000 µg/mL):

  • Accurately weigh approximately 100 mg of 1-Chlorooctane-d17 into a 100 mL volumetric flask.

  • Dissolve the 1-Chlorooctane-d17 in Methanol and fill to the mark.

  • Calculate the exact concentration in µg/mL. This solution should be stored at 4°C and protected from light.

• Working Standard Mixture (10 µg/mL of Benzene and 10 µg/mL of 1-Chlorooctane-d17):

  • Pipette 1 mL of the Benzene stock solution and 1 mL of the 1-Chlorooctane-d17 stock solution into a 100 mL volumetric flask.

  • Dilute to the mark with Methanol. This creates a working standard mixture containing 10 µg/mL of both the analyte and the internal standard.

Preparation of Calibration Standards

A series of calibration standards are prepared by spiking the working standard mixture into deionized water. A minimum of five concentration levels is recommended to ensure linearity.

• Label five 40 mL vials.

• Add a constant amount of the Internal Standard working solution to each vial. For this example, 20 µL of the 10 µg/mL 1-Chlorooctane-d17 working solution is added to each vial, resulting in a final concentration of 5 µg/L in 40 mL.

• Add varying amounts of the Benzene working solution to the vials to achieve the desired concentrations for the calibration curve (e.g., 1, 5, 10, 20, 50 µg/L).

• Fill each vial to the 40 mL mark with deionized water.

• Cap the vials tightly and invert several times to mix thoroughly.

The following table details the preparation of a typical set of calibration standards:

Calibration Level	Volume of Benzene Working Standard (10 µg/mL) to add to 40 mL	Final Benzene Concentration (µg/L)	Final 1-Chlorooctane-d17 Concentration (µg/L)
1	4 µL	1.0	5.0
2	20 µL	5.0	5.0
3	40 µL	10.0	5.0
4	80 µL	20.0	5.0
5	200 µL	50.0	5.0

GC-MS Analysis

The prepared calibration standards are then analyzed by GC-MS. The following are representative instrumental parameters.

• Instrumentation: Gas Chromatograph coupled with a Mass Spectrometer (e.g., Agilent GC-MS system).

• Injection Mode: Purge and Trap.

• Column: DB-624 or equivalent (30 m x 0.25 mm ID x 1.4 µm film thickness).

• Oven Temperature Program:

  • Initial temperature: 40°C, hold for 2 minutes.

  • Ramp: 10°C/min to 200°C.

  • Hold: 5 minutes at 200°C.

• Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• MS Parameters:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Scan Mode: Selected Ion Monitoring (SIM).

  • Quantification Ions:

    • Benzene: m/z 78

    • 1-Chlorooctane-d17: m/z 110 (representative ion, actual ion would be chosen based on the deuterated fragment).

Data Presentation and Analysis

The data obtained from the GC-MS analysis of the calibration standards is used to construct a calibration curve. The peak areas of the analyte (Benzene) and the internal standard (1-Chlorooctane-d17) are recorded for each calibration level.

The ratio of the analyte peak area to the internal standard peak area is plotted against the concentration of the analyte. A linear regression analysis is then performed on this data.

Representative Calibration Data

Benzene Concentration (µg/L)	Benzene Peak Area	1-Chlorooctane-d17 Peak Area	Peak Area Ratio (Benzene/IS)
1.0	15,234	75,123	0.203
5.0	76,890	74,987	1.025
10.0	155,432	75,543	2.057
20.0	310,876	75,210	4.133
50.0	780,123	75,678	10.308

Calibration Curve Performance

A linear regression of the data in the table above would yield the following typical performance characteristics:

Parameter	Value
Linearity (R²)	> 0.998
Limit of Detection (LOD)	< 0.5 µg/L
Limit of Quantification (LOQ)	< 1.0 µg/L

Visualization of Experimental Workflow

The following diagram illustrates the workflow for preparing the calibration curve.

Caption: Workflow for Calibration Curve Preparation.

Signaling Pathways and Logical Relationships

The use of a deuterated internal standard is based on the principle of isotope dilution mass spectrometry. The logical relationship is as follows:

Caption: Principle of Internal Standard Calibration.

Conclusion

The use of 1-Chlorooctane-d17 as an internal standard provides a robust and reliable method for the quantification of volatile organic compounds by GC-MS. The detailed protocol and representative data presented here demonstrate the effectiveness of this approach in generating linear calibration curves with low detection and quantification limits. This methodology is highly suitable for routine analysis in environmental, industrial, and research laboratories.

References

• 1. agilent.com [agilent.com]
• 2. vurup.sk [vurup.sk]

Application of 1-Chlorooctane-D17 in Pharmaceutical Analysis: Detailed Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the utilization of 1-Chlorooctane-D17, a deuterated analog of 1-chlorooctane, in various facets of pharmaceutical analysis. Its primary applications include serving as a robust internal standard for quantitative analysis by Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS), as a tracer in metabolic studies, and for the environmental monitoring of pharmaceutical residues.[1] The use of stable isotope-labeled internal standards is crucial for correcting analytical variability and matrix effects, thereby enhancing the accuracy and precision of quantitative methods.

Application Note 1: Quantitative Analysis of LipoDrugX in Human Plasma using LC-MS/MS with 1-Chlorooctane-D17 as an Internal Standard

This application note describes a validated method for the quantification of a hypothetical lipophilic drug, "LipoDrugX," in human plasma using 1-Chlorooctane-D17 as an internal standard. Due to its similar lipophilic nature and chromatographic behavior, 1-Chlorooctane-D17 serves as an effective internal standard when a deuterated analog of LipoDrugX is unavailable.

Experimental Protocol

1. Sample Preparation: Liquid-Liquid Extraction (LLE)

• To 200 µL of human plasma, add 20 µL of 1-Chlorooctane-D17 internal standard working solution (1 µg/mL in methanol).

• Add 100 µL of 0.1 M HCl to acidify the sample.

• Add 1 mL of methyl tert-butyl ether (MTBE) as the extraction solvent.

• Vortex for 5 minutes at room temperature.

• Centrifuge at 10,000 rpm for 10 minutes.

• Transfer the upper organic layer to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase (80:20 Methanol:Water with 0.1% Formic Acid).

• Inject 10 µL into the LC-MS/MS system.

2. LC-MS/MS Instrumentation and Conditions

• Liquid Chromatograph: Shimadzu Nexera Series UHPLC system

• Mass Spectrometer: Sciex Triple Quad 6500+

• Column: Phenomenex Kinetex® C18, 2.6 µm, 100 Å, 100 x 4.6 mm

• Mobile Phase:

  • A: 0.1% Formic Acid in Water

  • B: 0.1% Formic Acid in Methanol

• Gradient:

  • 0-1 min: 80% B

  • 1-5 min: Linear gradient to 95% B

  • 5-7 min: Hold at 95% B

  • 7-7.1 min: Return to 80% B

  • 7.1-10 min: Re-equilibration at 80% B

• Flow Rate: 0.5 mL/min

• Column Temperature: 40°C

• Ion Source: Electrospray Ionization (ESI), Positive Mode

• MRM Transitions:

  • LipoDrugX: [M+H]+ → fragment ion (hypothetical m/z)

  • 1-Chlorooctane-D17: m/z 166.2 → 43.1

Data Presentation

Table 1: Method Validation Parameters for LipoDrugX Quantification

Parameter	Result
Linearity Range	1 - 1000 ng/mL (r² > 0.995)
Lower Limit of Quantification (LLOQ)	1 ng/mL
Accuracy (% Bias)	-5.8% to 6.2%
Precision (% RSD)	Intra-day: < 7.5%; Inter-day: < 9.8%
Recovery	LipoDrugX: 85-92%; 1-Chlorooctane-D17: 88-95%
Matrix Effect	93-104%

Diagram: Experimental Workflow

Caption: Workflow for the quantitative analysis of LipoDrugX in human plasma.

Application Note 2: In Vitro Metabolic Stability Assessment of a Novel Compound using 1-Chlorooctane-D17 as a Tracer

This application note outlines a protocol for assessing the metabolic stability of a new chemical entity (NCE) in human liver microsomes (HLM), using 1-Chlorooctane-D17 as a tracer to monitor the efficiency of the extraction process.

Experimental Protocol

1. Incubation

• Prepare an incubation mixture containing the NCE (1 µM), HLM (0.5 mg/mL), and NADPH regenerating system in phosphate buffer (pH 7.4).

• Pre-incubate the mixture at 37°C for 5 minutes.

• Initiate the reaction by adding the NCE.

• Collect aliquots (50 µL) at various time points (0, 5, 15, 30, 60 minutes).

• Quench the reaction by adding 100 µL of ice-cold acetonitrile containing 1-Chlorooctane-D17 (100 ng/mL) as the extraction efficiency tracer.

2. Sample Processing

• Vortex the quenched samples for 2 minutes.

• Centrifuge at 13,000 rpm for 15 minutes to precipitate proteins.

• Transfer the supernatant to a new plate for LC-MS/MS analysis.

3. LC-MS/MS Analysis

• Analyze the samples using a similar LC-MS/MS method as described in Application Note 1, with MRM transitions optimized for the NCE and its potential metabolites, as well as for 1-Chlorooctane-D17.

Data Analysis

The disappearance of the parent NCE over time is monitored to determine its metabolic stability. The consistent recovery of 1-Chlorooctane-D17 across all time points ensures that any observed decrease in the NCE concentration is due to metabolic turnover and not to variations in the sample preparation process.

Diagram: Metabolic Stability Assay Workflow

Caption: Workflow for in vitro metabolic stability assessment.

Application Note 3: Environmental Monitoring of PharmPollutX in Wastewater using GC-MS with 1-Chlorooctane-D17 as a Surrogate Standard

This application note details a method for the determination of a hypothetical persistent pharmaceutical pollutant, "PharmPollutX," in wastewater samples using Gas Chromatography-Mass Spectrometry (GC-MS). 1-Chlorooctane-D17 is employed as a surrogate standard to monitor the efficiency of the sample extraction and cleanup process.

Experimental Protocol

1. Sample Preparation: Solid-Phase Extraction (SPE)

• Spike 100 mL of wastewater sample with 100 µL of 1-Chlorooctane-D17 surrogate standard solution (1 µg/mL in methanol).

• Condition an SPE cartridge (e.g., Oasis HLB) with 5 mL of methanol followed by 5 mL of deionized water.

• Load the spiked sample onto the SPE cartridge at a flow rate of 5 mL/min.

• Wash the cartridge with 5 mL of 5% methanol in water.

• Dry the cartridge under vacuum for 10 minutes.

• Elute the analytes with 5 mL of ethyl acetate.

• Concentrate the eluate to 1 mL under a gentle stream of nitrogen.

2. GC-MS Instrumentation and Conditions

• Gas Chromatograph: Agilent 7890B GC

• Mass Spectrometer: Agilent 5977A MSD

• Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness)

• Inlet Temperature: 250°C

• Carrier Gas: Helium at a constant flow of 1 mL/min

• Oven Program:

  • Initial temperature: 60°C, hold for 2 minutes

  • Ramp to 280°C at 15°C/min

  • Hold at 280°C for 5 minutes

• Injection Volume: 1 µL (splitless)

• Ion Source: Electron Ionization (EI) at 70 eV

• Selected Ion Monitoring (SIM) m/z:

  • PharmPollutX: (hypothetical m/z values)

  • 1-Chlorooctane-D17: m/z 91, 123

Data Presentation

Table 2: Recovery of 1-Chlorooctane-D17 in Wastewater Samples

Sample Type	Number of Replicates	Mean Recovery (%)	% RSD
Influent	5	88.2	6.5
Effluent	5	95.7	4.2

Diagram: Logical Relationship of Standard Types

Caption: Roles of 1-Chlorooctane-D17 in analytical methods.

References

• 1. Establishment and validation of an SIL-IS LC-MS/MS method for the determination of ibuprofen in human plasma and its pharmacokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Preventing deuterium back-exchange in 1-Chlorooctane-D17

This technical support center provides guidance for researchers, scientists, and drug development professionals on the handling and use of deuterated compounds, with a specific focus on preventing deuterium back-exchange in 1-Chlorooctane-D17.

Frequently Asked Questions (FAQs)

Q1: What is deuterium back-exchange and why is it a concern for 1-Chlorooctane-D17?

A1: Deuterium back-exchange is a chemical reaction where a deuterium atom on a labeled compound, such as 1-Chlorooctane-D17, is replaced by a hydrogen atom from the surrounding environment.[1] This process can compromise the isotopic purity of the material, leading to inaccurate results in quantitative analyses like mass spectrometry and NMR.[2] For 1-Chlorooctane-D17, which has an isotopic enrichment of 98 atom % D, preventing back-exchange is crucial to maintaining this high level of deuteration.[3]

Q2: What are the primary factors that cause deuterium back-exchange?

A2: The most significant factors influencing the rate of deuterium back-exchange are:

• Moisture: Protic solvents, especially water, are a primary source of protons that can exchange with deuterium.[4] Many deuterated solvents are hygroscopic and can absorb atmospheric moisture.[5]

• pH: The exchange rate is highly dependent on pH. Both acidic and, more significantly, basic conditions can catalyze the exchange. The minimum rate of exchange for many compounds occurs at a pH of approximately 2.5-3.0.

• Temperature: Higher temperatures increase the rate of chemical reactions, including isotopic exchange.

• Solvent: Protic solvents (e.g., water, methanol) contain exchangeable protons and can facilitate deuterium loss. Aprotic solvents (e.g., acetonitrile, chloroform) are less likely to cause this issue.

Q3: How should I store 1-Chlorooctane-D17 to ensure its stability?

A3: 1-Chlorooctane-D17 is stable if stored under the recommended conditions. For optimal stability and to prevent back-exchange, it should be stored at room temperature in a tightly sealed container to prevent exposure to atmospheric moisture. For long-term storage, placing the sealed container in a desiccator can provide an additional layer of protection against moisture. While the compound itself is stable at room temperature, solutions of 1-Chlorooctane-D17, especially in protic solvents, should be stored at low temperatures (e.g., 4°C) to minimize the risk of back-exchange.

Q4: Can I use 1-Chlorooctane-D17 in reactions with aqueous or protic solvents?

A4: Using 1-Chlorooctane-D17 with aqueous or protic solvents should be approached with caution as these solvents are a direct source of protons for back-exchange. If the experimental procedure requires the use of a protic solvent, it is advisable to use the deuterated version of that solvent (e.g., D₂O instead of H₂O, Methanol-d4 instead of methanol) to maintain the isotopic integrity of the compound. Additionally, keeping the reaction temperature as low as possible and the duration as short as feasible can help minimize back-exchange.

Q5: How can I verify the isotopic purity of my 1-Chlorooctane-D17 after an experiment?

A5: The isotopic purity of 1-Chlorooctane-D17 can be assessed using analytical techniques such as Mass Spectrometry (MS) or Nuclear Magnetic Resonance (NMR) spectroscopy. Mass spectrometry will show the distribution of isotopologues and allow for the calculation of deuterium incorporation, while ¹H NMR can be used to detect the presence of any C-H bonds that would indicate back-exchange has occurred.

Troubleshooting Guide

Issue: Loss of deuterium label observed in post-experiment analysis.

This is a common problem indicating that back-exchange has occurred during your experimental workflow. The following decision tree and solutions will help you identify and rectify the source of the issue.

Potential Cause	Troubleshooting Steps & Solutions
Moisture Contamination	Solvent Purity: Ensure that all solvents used are anhydrous. If possible, use freshly opened bottles of anhydrous solvents. For highly sensitive applications, consider purifying solvents to remove trace amounts of water. Glassware Preparation: Thoroughly dry all glassware in an oven (e.g., at 150°C for 24 hours) and cool in a desiccator before use. Inert Atmosphere: Handle 1-Chlorooctane-D17 and prepare your reactions under a dry, inert atmosphere such as nitrogen or argon, especially when using hygroscopic solvents.
Inappropriate pH	Reaction Conditions: If your reaction involves acidic or basic reagents, consider whether the conditions are facilitating back-exchange. The rate of exchange is minimized around pH 2.5-3.0. Avoid strongly acidic or basic conditions if possible. If extreme pH is necessary, minimize reaction time and temperature.
Elevated Temperature	Temperature Control: Conduct your experiment at the lowest feasible temperature. Higher temperatures accelerate the rate of back-exchange. If heating is required, use the minimum necessary temperature and time.
Use of Protic Solvents	Solvent Selection: Whenever possible, use aprotic solvents (e.g., acetonitrile, THF, chloroform-d). If a protic solvent is unavoidable, use its deuterated counterpart (e.g., D₂O, CD₃OD).

Experimental Protocol: Handling 1-Chlorooctane-D17 to Minimize Back-Exchange

This protocol outlines the best practices for handling 1-Chlorooctane-D17 in a general experimental setting to preserve its isotopic purity.

Materials:

• 1-Chlorooctane-D17

• Anhydrous aprotic solvent (e.g., acetonitrile, tetrahydrofuran)

• Oven-dried glassware (e.g., reaction flask, syringes, stir bar)

• Desiccator

• Inert gas supply (dry nitrogen or argon)

• Schlenk line or glove box

Procedure:

• Glassware Preparation:

  • Place all necessary glassware in an oven at 150°C for at least 24 hours to ensure it is completely dry.

  • Transfer the hot glassware to a desiccator and allow it to cool to room temperature under vacuum or in the presence of a desiccant.

• Inert Atmosphere Setup:

  • If using a Schlenk line, assemble the dried glassware and purge with a dry, inert gas (nitrogen or argon) for several minutes to remove air and residual moisture.

  • Alternatively, perform all subsequent steps inside a glove box with a dry, inert atmosphere.

• Reagent Handling:

  • Allow the sealed vial of 1-Chlorooctane-D17 to equilibrate to the ambient temperature of the inert atmosphere before opening to prevent condensation.

  • Use a dry syringe to withdraw the required amount of 1-Chlorooctane-D17 and transfer it to the reaction flask.

  • Add the anhydrous aprotic solvent to the reaction flask using a dry syringe.

• Reaction Conditions:

  • Maintain a positive pressure of the inert gas throughout the experiment.

  • If the reaction requires heating or cooling, use an appropriate bath to maintain a constant and controlled temperature.

  • Keep the reaction time to the minimum required for completion.

• Work-up and Analysis:

  • When quenching the reaction or during the work-up, be mindful of introducing protic solvents. If an aqueous wash is necessary, consider using D₂O for the initial wash to minimize back-exchange.

  • For analysis, if preparing a sample for NMR, use a deuterated aprotic solvent.

Data Summary

Factor	Condition to Minimize Back-Exchange	Impact on Back-Exchange Rate
Moisture	Anhydrous conditions	High
pH	Near neutral or slightly acidic (pH 2.5-3.0)	High (especially at basic pH)
Temperature	Low temperature (e.g., 4°C for solutions)	High
Solvent	Aprotic (e.g., acetonitrile, THF)	High (in protic solvents)

Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. cdnisotopes.com [cdnisotopes.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]

Optimizing injection volume for 1-Chlorooctane-D17

Welcome to the technical support center for 1-Chlorooctane-D17. This resource provides researchers, scientists, and drug development professionals with detailed guidance on optimizing the use of this internal standard in chromatographic analysis.

Frequently Asked Questions (FAQs)

Q1: What is 1-Chlorooctane-D17 and why is it used as an internal standard?

A1: 1-Chlorooctane-D17 is a deuterated form of 1-Chlorooctane. Stable isotopically labeled molecules, like deuterated derivatives, are considered ideal internal standards because they have nearly identical chemical and physical properties to their non-deuterated counterparts[1]. This ensures they behave similarly during sample preparation, injection, and chromatography, which helps to correct for variations and improve the accuracy and precision of quantitative analysis[2][3]. Using a deuterated internal standard is a common practice in Gas Chromatography-Mass Spectrometry (GC-MS) methods[2][4].

Q2: Why is it critical to optimize the injection volume for an internal standard?

A2: Optimizing the injection volume is crucial for several reasons. Injecting too little can result in low signal intensity and poor reproducibility. Conversely, injecting too much can overload the GC column, leading to distorted peak shapes like fronting or tailing, which compromises accuracy and resolution. An optimized volume ensures a strong, symmetrical peak, leading to reliable and reproducible results for your analytes of interest. The goal is to use a concentration similar to that of the target analyte(s).

Q3: What is the typical injection volume range for GC analysis?

A3: The ideal injection volume depends heavily on the injection technique (split/splitless), the liner volume, the solvent used, and the concentration of the standard. For splitless injections, which are common for trace analysis, a volume of 1-2 µL is typical. For split injections, where only a fraction of the sample enters the column, larger volumes may be used depending on the split ratio. It is always recommended to perform an optimization experiment to find the best volume for your specific method.

Q4: How does the choice of solvent affect the injection of 1-Chlorooctane-D17?

A4: The sample solvent plays a significant role in GC analysis. The solvent's polarity should ideally match the polarity of the GC column's stationary phase to ensure proper peak focusing, a phenomenon known as the "solvent effect". A mismatch can lead to poor peak shape. Additionally, the solvent's expansion volume upon vaporization in the hot inlet must be considered; if the vapor volume exceeds the liner's capacity, "backflash" can occur, leading to sample loss, poor reproducibility, and system contamination.

Troubleshooting Guide

This guide addresses common issues encountered when working with 1-Chlorooctane-D17.

Issue / Question	Possible Cause(s)	Recommended Solution(s)
My peak is "fronting" (asymmetrical with a leading edge).	Column Overload: The most common cause is injecting too much sample mass onto the column.	1. Reduce Injection Volume: Decrease the volume in 0.5 µL increments. 2. Dilute the Sample: If reducing the volume is not feasible, dilute your standard solution. 3. Increase Split Ratio: If using a split injection, increase the split ratio to introduce less sample onto the column.
My peak is "tailing" (asymmetrical with a trailing edge).	1. Active Sites: The injector liner or the front of the column may have active sites (e.g., silanols) that interact with the analyte. 2. Low Injector Temperature: The temperature may be too low for efficient vaporization.	1. Use a Deactivated Liner: Ensure you are using a high-quality, deactivated liner. Consider one with glass wool for better vaporization. 2. Increase Injector Temperature: Raise the injector temperature, but avoid temperatures that could cause thermal degradation. A good starting point is often 250°C.
The signal intensity (peak area/height) is too low.	1. Insufficient Injection Volume: The amount of standard being injected is too small. 2. System Leak: Leaks in the injection port (e.g., septum) or column connections are common culprits.	1. Increase Injection Volume: Cautiously increase the injection volume, monitoring for signs of overload. 2. Concentrate the Sample: Prepare a more concentrated standard solution. 3. Check for Leaks: Perform a leak check on the injector septum and column fittings. Replace the septum if necessary.
Results (peak areas) are not reproducible.	1. Backflash: The injection volume is too large for the liner and inlet conditions, causing sample to escape the liner. 2. Injection Speed/Technique: (Primarily for manual injections) Inconsistent injection speed can affect vaporization. 3. Leaking Syringe: The syringe may not be dispensing the correct volume consistently.	1. Reduce Injection Volume: This is the most effective way to prevent backflash. 2. Use an Autosampler: An autosampler provides the most consistent and reproducible injections. 3. Check/Replace Syringe: Inspect the syringe for leaks or damage and replace it if needed.
I see split or broadened peaks.	Solvent Mismatch: The polarity of your sample solvent does not match the polarity of the GC column stationary phase, preventing proper band focusing.	Change Solvent: Select a solvent that is more compatible with your column's stationary phase. For example, use a non-polar solvent like hexane for a non-polar column (e.g., HP-5ms).

Experimental Protocols

Protocol: Determining Optimal Injection Volume

This protocol outlines a systematic approach to finding the ideal injection volume for 1-Chlorooctane-D17 in a GC-MS system.

• Prepare the Standard:

  • Prepare a solution of 1-Chlorooctane-D17 in a suitable solvent (e.g., hexane, dichloromethane) at a concentration that is representative of your intended experiments.

• Set Initial GC-MS Conditions:

  • Injector: Use a standard splitless injection mode. Set the injector temperature to 250°C.

  • Column: Use an appropriate column (e.g., Agilent J&W HP-5ms Ultra Inert).

  • Oven Program: Start with an initial oven temperature at least 20°C below the boiling point of the solvent to ensure good solvent focusing. A typical starting point could be 40-50°C.

  • Carrier Gas: Use helium at a constant flow rate (e.g., 1.0-1.5 mL/min).

• Create an Injection Series:

  • Set up a sequence of injections with varying volumes. A good range to test is 0.5 µL, 1.0 µL, 2.0 µL, and 5.0 µL.

  • Perform at least three replicate injections at each volume to assess reproducibility.

• Data Analysis:

  • For each injection, record the peak area, peak height, and calculate the USP tailing factor or asymmetry factor. The ideal peak shape is symmetrical, with a tailing/asymmetry factor of 1.0.

  • Plot the average peak area against the injection volume. The relationship should be linear initially.

  • Identify the injection volume where the peak shape begins to deteriorate (e.g., asymmetry factor > 1.2 or < 0.8) or where the linearity of the response curve falters.

• Determine Optimal Volume:

  • The optimal injection volume is the highest volume that provides a strong signal and maintains excellent peak shape (asymmetry close to 1.0) and high reproducibility (low relative standard deviation across replicates).

Data Summary

The following tables present hypothetical data to illustrate the effects of injection volume on the analysis of 1-Chlorooctane-D17.

Table 1: Effect of Injection Volume on Peak Characteristics for 1-Chlorooctane-D17

Injection Volume (µL)	Average Peak Area (Counts)	Peak Asymmetry Factor	Signal-to-Noise (S/N)	Observations
0.5	55,000	1.05	450	Good peak shape, linear response.
1.0	115,000	1.02	980	Optimal. Excellent peak shape and S/N.
2.0	210,000	0.85 (Fronting)	1550	Linearity begins to drop off; peak fronting indicates column overload.
5.0	350,000	0.65 (Severe Fronting)	1800	Severe overload, poor peak shape, and non-linear response.

Table 2: General Injection Volume Guidelines by Injector Type

Injector Type	Typical Volume Range	Primary Use Case	Key Consideration
Split	0.1 - 2 µL	High concentration samples	The split ratio determines the amount transferred to the column.
Splitless	0.5 - 2 µL	Trace analysis (low concentration samples)	Requires solvent focusing; susceptible to backflash if volume is too large.
PTV (Solvent Vent)	1 - 100+ µL	Large volume injections for ultra-trace analysis	Complex optimization of venting time and temperature is required.

Visualizations

Caption: Workflow for optimizing GC injection volume.

Caption: Troubleshooting logic for common GC peak issues.

References

• 1. researchgate.net [researchgate.net]
• 2. Internal Standardization In Chromatography Explained | Internal Std [scioninstruments.com]
• 3. youtube.com [youtube.com]
• 4. Use of a Deuterated Internal Standard with Pyrolysis-GC/MS Dimeric Marker Analysis to Quantify Tire Tread Particles in the Environment - PMC [pmc.ncbi.nlm.nih.gov]

Improving recovery of 1-Chlorooctane-D17 from solid phase extraction

Welcome to the Technical Support Center for Solid Phase Extraction (SPE). This guide provides detailed troubleshooting advice and frequently asked questions to help you optimize the recovery of 1-Chlorooctane-D17 from your samples.

Frequently Asked Questions (FAQs)

Q1: What is 1-Chlorooctane-D17 and why is its efficient recovery important?

A1: 1-Chlorooctane-D17 is the deuterated form of 1-Chlorooctane, often used as an internal standard or tracer in quantitative analyses by methods like GC-MS or LC-MS.[1] Efficient and consistent recovery from sample matrices is crucial for accurate quantification of the target analyte. Low or variable recovery can lead to significant errors in analytical results.

Q2: What is the basic principle for extracting a non-polar compound like 1-Chlorooctane-D17 using SPE?

A2: 1-Chlorooctane-D17 is a non-polar, halogenated alkane. The most common SPE strategy for such compounds is reversed-phase SPE.[2][3] The process involves using a non-polar stationary phase (the sorbent) and a polar mobile phase (the sample and wash solvents). The non-polar analyte is retained on the sorbent while polar interferences are washed away. The analyte is then eluted using a non-polar solvent.[3][4]

Q3: Which type of SPE sorbent is most effective for 1-Chlorooctane-D17?

A3: For a non-polar compound like 1-Chlorooctane-D17, reversed-phase sorbents are the ideal choice. These sorbents have non-polar functional groups bonded to a support (commonly silica or a polymer). Selection should be based on the principle of matching the hydrophobicity of the analyte.

• Common Choices: C18 (Octadecyl), C8 (Octyl), or polymeric sorbents (e.g., polystyrene-divinylbenzene).

• Capacity: Polymeric sorbents generally offer a higher surface area and capacity (10-15% of sorbent mass) compared to silica-based sorbents (~5% of sorbent mass), which can be beneficial if high concentrations of the analyte or interferences are expected.

Q4: What are the most critical factors that influence the recovery of 1-Chlorooctane-D17?

A4: Several factors can significantly impact SPE performance.

• Sorbent Selection: Choosing the correct stationary phase (e.g., C18) is the first step.

• Solvent Choice (Wash and Elution): The strength of the wash and elution solvents is critical. The wash solvent must be weak enough to retain the analyte while removing interferences, and the elution solvent must be strong enough to fully recover the analyte.

• Flow Rate: Slower flow rates during sample loading and elution (e.g., 1-2 drops per second) generally improve recovery by ensuring adequate interaction time between the analyte and the sorbent.

• Sample pH and Ionic Strength: While 1-Chlorooctane-D17 is a neutral molecule, adjusting the sample's pH can alter the charge of matrix interferences, which can be used to improve their removal during the wash step.

• Sorbent Conditioning: Properly wetting the sorbent (e.g., with methanol followed by water for reversed-phase) is essential to "activate" it for analyte retention and prevent breakthrough.

Q5: Does the deuterium labeling ("-D17") significantly alter the SPE method compared to standard 1-Chlorooctane?

A5: The fundamental chemistry of 1-Chlorooctane-D17 is nearly identical to its non-deuterated counterpart. Both are non-polar and will behave similarly in a reversed-phase SPE system. While studies have shown that deuteration can slightly alter chromatographic retention times, typically causing a minor delay in elution, it does not require a fundamentally different SPE strategy. The optimization principles for sorbent and solvent selection remain the same.

Troubleshooting Guides

Problem: Low or Inconsistent Recovery

Q: My recovery of 1-Chlorooctane-D17 is low or varies significantly between samples. What are the potential causes and how can I resolve this?

A: Low or variable recovery is a common issue that can typically be traced to one of three stages: sample loading, washing, or elution. A systematic approach is the best way to identify and solve the problem.

Troubleshooting Workflow for Low Recovery

A mass balance study is the most effective way to diagnose where you are losing your analyte. This involves collecting and analyzing the fractions from each step of the SPE process.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Optimizing Elution Conditions To Improve SPE Performance - Blogs - News [alwsci.com]
• 3. Controlling SPE Selectivity Through pH and Organic Modifier Manipulation [sigmaaldrich.com]
• 4. lcms.cz [lcms.cz]

Addressing isotopic interference from 1-Chlorooctane-D17

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing isotopic interference when using 1-Chlorooctane-D17 as an internal standard in mass spectrometry-based analyses.

Frequently Asked Questions (FAQs)

Q1: What is isotopic interference in the context of using 1-Chlorooctane-D17?

A1: Isotopic interference occurs when the mass spectral signal of the unlabeled analyte (1-Chlorooctane) overlaps with the signal of its deuterated internal standard, 1-Chlorooctane-D17. This overlap can lead to inaccurate quantification. The primary cause is the natural isotopic abundance of elements like Carbon-13 (¹³C) and Chlorine-37 (³⁷Cl) in the unlabeled 1-Chlorooctane molecule. These naturally occurring heavier isotopes create M+1 and M+2 peaks that can extend into the mass-to-charge ratio (m/z) being monitored for the 1-Chlorooctane-D17 standard.[1][2]

Q2: What are the common causes of isotopic interference with deuterated standards?

A2: The most common causes include:

• Natural Isotopic Abundance: The unlabeled analyte has naturally occurring heavy isotopes that create signals at higher masses, which can overlap with the signal of the deuterated internal standard.[2]

• Impurity in the Standard: The 1-Chlorooctane-D17 standard may contain a small amount of the unlabeled (d0) 1-Chlorooctane as an impurity.[1][2]

• In-Source Fragmentation: The deuterated internal standard can sometimes lose deuterium atoms in the ion source of the mass spectrometer, a process known as in-source fragmentation or H/D exchange. This can generate ions with masses that interfere with the analyte.

Q3: My calibration curve is non-linear at lower concentrations. Could this be due to isotopic interference?

A3: Yes, this is a classic symptom of isotopic interference. The contribution of the analyte's isotopic tail to the internal standard's signal, or the contribution of unlabeled impurity in the standard to the analyte's signal, is relatively constant. At high analyte concentrations, this contribution is negligible. However, at low concentrations, this interference becomes a significant portion of the total signal measured for the analyte or standard, leading to a positive bias and non-linearity in the calibration curve.

Q4: How can I confirm that I have an isotopic overlap issue?

A4: To experimentally confirm and quantify the interference, you can perform the following tests:

• Analyze Analyte-Only Samples: Prepare and analyze samples containing only the unlabeled 1-Chlorooctane at a high concentration. Monitor the mass channels for both the analyte and the 1-Chlorooctane-D17 internal standard. Any signal detected in the internal standard's channel is a direct measurement of the isotopic overlap from the analyte.

• Analyze a "Zero Sample": Analyze a blank matrix sample spiked only with the 1-Chlorooctane-D17 internal standard. This helps determine if the standard contains any unlabeled analyte impurity that might contribute to the analyte's signal.

Q5: What are the main strategies to mitigate isotopic interference?

A5: There are three primary strategies:

• Instrumental Optimization: Employing high-resolution mass spectrometry can often resolve the mass difference between the analyte's interfering isotope and the deuterated standard. Optimizing ion source parameters can also minimize in-source fragmentation.

• Chromatographic Separation: While typically the analyte and its isotopically labeled standard are designed to co-elute, improving chromatographic resolution can sometimes help separate interfering matrix components.

• Mathematical Correction: This is a common and effective approach where the known contribution of the analyte's isotopic signal is mathematically subtracted from the internal standard's signal.

Troubleshooting Guides

Problem: Signal is detected in the internal standard (IS) channel when analyzing a pure, unlabeled analyte sample.

• Root Cause: This directly indicates that one or more of the naturally occurring isotopic peaks (e.g., M+1, M+2) of the unlabeled 1-Chlorooctane has the same nominal mass as the 1-Chlorooctane-D17 internal standard.

• Solution:

  • Quantify the Overlap: Analyze a high-concentration standard of the unlabeled analyte and measure the percentage of its signal that appears in the IS channel. This value is critical for mathematical correction.

  • Apply Correction Algorithm: Use the experimentally determined overlap percentage to correct the measured internal standard signal in your samples. A simplified correction would be: Corrected IS Signal = Measured IS Signal - (Measured Analyte Signal * Overlap_Factor).

  • Increase Mass Resolution: If available, use a high-resolution mass spectrometer to resolve the interfering peaks.

Problem: The calibration curve shows a positive bias and poor R² value, especially at the lower limit of quantification (LLOQ).

• Root Cause: This often happens when the deuterated internal standard is contaminated with its unlabeled counterpart. This unlabeled impurity contributes to the analyte signal, artificially inflating the measured response at low concentrations.

• Solution:

  • Verify Standard Purity: Analyze a solution containing only the 1-Chlorooctane-D17 standard. The presence of a signal in the unlabeled analyte channel confirms contamination.

  • Source a Higher Purity Standard: Obtain a new lot of 1-Chlorooctane-D17 with a higher isotopic purity from a reputable supplier. Check the certificate of analysis for the specified isotopic distribution.

  • Adjust Calibration Model: If a new standard is not available, a non-linear calibration function that accounts for the contribution of the impurity may be used, though this is a more complex approach.

Data Presentation

Quantitative data is crucial for understanding and correcting isotopic interference.

Table 1: Natural Isotopic Abundance of Key Elements This table provides the fundamental data needed to predict the theoretical isotopic distribution of 1-Chlorooctane.

Element	Isotope	Natural Abundance (%)
Carbon	¹²C	98.93
¹³C	1.07
Hydrogen	¹H	99.985
²H (D)	0.015
Chlorine	³⁵Cl	75.78
³⁷Cl	24.22

Table 2: Example of Isotopic Overlap Data This table shows hypothetical results from an experiment to determine the overlap factor of unlabeled 1-Chlorooctane into the 1-Chlorooctane-D17 mass channel.

Sample	Analyte Channel (Peak Area)	IS Channel (Peak Area)	Calculated Overlap Factor (%)
Blank	0	0	0
Unlabeled Analyte (1 µg/mL)	1,500,000	22,500	1.5%
IS Only (100 ng/mL)	1,200	950,000	N/A

Overlap Factor = (IS Channel Peak Area / Analyte Channel Peak Area) * 100

Experimental Protocols

Protocol 1: Experimental Determination of Isotopic Overlap

Objective: To accurately measure the percentage of signal from the unlabeled analyte (1-Chlorooctane) that isotopically interferes with the deuterated internal standard (1-Chlorooctane-D17) channel.

Methodology:

• Prepare Analyte Standard: Prepare a high-concentration solution of pure, unlabeled 1-Chlorooctane in a suitable solvent (e.g., methanol, acetonitrile). The concentration should be high enough to provide a strong signal, typically near the upper end of your calibration curve.

• Mass Spectrometer Setup: Configure the mass spectrometer to monitor the specific mass transitions (m/z) for both the unlabeled analyte and the 1-Chlorooctane-D17 internal standard, using the same settings as your analytical method.

• Analysis: Inject the high-concentration unlabeled analyte standard into the LC-MS or GC-MS system. Do not add any internal standard.

• Data Acquisition: Acquire the data, recording the peak area or intensity for both the analyte's primary m/z and the internal standard's primary m/z.

• Calculate Overlap Factor: Use the following formula to calculate the percentage of isotopic overlap:

  • Overlap Factor (%) = (Signal_in_IS_Channel / Signal_in_Analyte_Channel) * 100

Protocol 2: Mathematical Correction for Isotopic Interference

Objective: To apply a mathematical correction to experimental data to remove the bias caused by isotopic overlap.

Methodology:

• Determine Overlap Factor: First, experimentally determine the overlap factor from the analyte to the internal standard channel using Protocol 1. Let's call this Factor_A_to_IS.

• Determine IS Impurity (Optional): If you suspect the internal standard contains unlabeled analyte, analyze a sample with only the IS. Determine the ratio of the signal in the analyte channel to the signal in the IS channel. Let's call this Factor_IS_to_A.

• Apply Correction Equations: For each sample, apply the following correction formulas to the raw measured peak areas:

  • Corrected_Analyte_Signal = Measured_Analyte_Signal - (Measured_IS_Signal * Factor_IS_to_A)

  • Corrected_IS_Signal = Measured_IS_Signal - (Measured_Analyte_Signal * Factor_A_to_IS)

  • Note: Often, only one of these corrections is necessary and significant. The correction for analyte contribution to the IS signal is the most common.

• Calculate Final Ratio: Use the corrected signals to calculate the final analyte/IS ratio for quantification:

  • Final Ratio = Corrected_Analyte_Signal / Corrected_IS_Signal

Mandatory Visualization

References

• 1. benchchem.com [benchchem.com]
• 2. Correction for isotopic interferences between analyte and internal standard in quantitative mass spectrometry by a nonlinear calibration function - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Synthesis of 1-Chlorooctane-D17

This technical support guide is designed for researchers, scientists, and professionals in drug development who are working with synthesized 1-Chlorooctane-D17. It provides troubleshooting advice and answers to frequently asked questions regarding purity issues that may be encountered during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities observed in the synthesis of 1-Chlorooctane-D17?

The synthesis of 1-Chlorooctane-D17, typically proceeding via chlorination of Octan-1-ol-D17, can lead to several impurities. The most common of these include unreacted starting material (Octan-1-ol-D17), byproducts such as dioctyl ether, and positional isomers if the reaction conditions are not carefully controlled. The presence of any non-deuterated starting material will also result in the formation of non-deuterated 1-Chlorooctane.

Q2: My final product shows a low isotopic purity. What are the potential causes and how can I address this?

Low isotopic purity in your 1-Chlorooctane-D17 sample can stem from two primary sources: incomplete deuteration of the starting material (Octan-1-ol) or hydrogen-deuterium exchange during the synthesis or workup. To address this, ensure the isotopic enrichment of your starting alcohol is high. During the reaction and purification, avoid acidic conditions and prolonged exposure to protic solvents that could facilitate H/D exchange. High-resolution mass spectrometry can be a valuable tool for assessing isotopic purity.[1][2]

Q3: Gas Chromatography-Mass Spectrometry (GC-MS) analysis of my product shows multiple peaks. How do I identify the impurity peaks?

Multiple peaks in a GC-MS chromatogram indicate the presence of volatile impurities. To identify these, you should:

• Analyze the mass spectrum of each peak: The molecular ion peak will help determine the molecular weight of the compound. For chlorinated compounds, look for the characteristic 3:1 isotopic pattern of 35Cl and 37Cl.

• Compare retention times: If you have access to analytical standards of potential impurities (e.g., non-deuterated 1-chlorooctane, 1-octanol), you can compare their retention times to those in your sample.

• Consider fragmentation patterns: The fragmentation pattern in the mass spectrum can provide structural information to help identify the impurities.

Q4: I am observing a significant amount of unreacted starting material (Octan-1-ol-D17) in my product mixture. What steps can I take to improve the reaction conversion?

If you are seeing a large amount of unreacted starting material, consider the following adjustments to your reaction conditions:

• Increase the molar excess of the chlorinating agent: Using a greater excess of the chlorinating agent (e.g., thionyl chloride, oxalyl chloride) can help drive the reaction to completion.

• Extend the reaction time: The reaction may not have had sufficient time to go to completion. Monitor the reaction progress using Thin Layer Chromatography (TLC) or a rapid GC analysis of an aliquot.

• Increase the reaction temperature: Gently increasing the reaction temperature can improve the reaction rate. However, be cautious as this may also lead to the formation of side products.

Troubleshooting Guide

This section provides a structured approach to troubleshooting common purity issues encountered during the synthesis of 1-Chlorooctane-D17.

Problem: Low Overall Yield

A low yield of the desired product can be due to a number of factors. The following diagram outlines a logical approach to diagnosing and resolving this issue.

Caption: Troubleshooting workflow for low product yield.

Problem: Presence of Significant Impurities

The presence of impurities can affect the utility of your synthesized 1-Chlorooctane-D17, especially if it is to be used as an internal standard.

Impurity	Potential Cause	Suggested Action
Octan-1-ol-D17	Incomplete reaction.	Increase reaction time, temperature, or excess of chlorinating agent.
1-Octene	Elimination side reaction, often promoted by high temperatures.	Lower the reaction temperature.
Dioctyl ether	Side reaction of unreacted alcohol with the product.	Ensure complete conversion of the starting alcohol.
Non-deuterated 1-Chlorooctane	Presence of non-deuterated starting material.	Use starting material with high isotopic enrichment.

Experimental Protocols

Detailed methodologies for the primary analytical techniques are provided below.

Gas Chromatography-Mass Spectrometry (GC-MS) for Purity Analysis

Objective: To determine the purity and confirm the molecular weight and fragmentation pattern of 1-Chlorooctane-D17.

• Sample Preparation: Prepare a 1 mg/mL solution of the synthesized 1-Chlorooctane-D17 in dichloromethane.

• Instrumentation: A gas chromatograph coupled to a mass spectrometer.

• GC Conditions:

  • Column: A non-polar column such as an HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) is suitable.[3]

  • Inlet Temperature: 250°C.[3]

  • Oven Program: Start at 50°C, hold for 2 minutes, then ramp to 250°C at 10°C/min.

  • Injection Volume: 1 µL with a 10:1 split ratio.[3]

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: m/z 40-400.

  • Transfer Line Temperature: 280°C.

  • Ion Source Temperature: 230°C.

• Data Analysis: The retention time of the main peak will indicate the elution characteristics of the compound. The mass spectrum should be analyzed for the molecular ion peak and characteristic fragment ions. The presence of the chlorine isotope pattern (35Cl and 37Cl in an approximate 3:1 ratio) for chlorine-containing fragments is a key diagnostic feature.

Nuclear Magnetic Resonance (NMR) Spectroscopy for Structural Confirmation

Objective: To elucidate the detailed chemical structure of the synthesized product and identify any proton-containing impurities.

• Sample Preparation: Dissolve approximately 10-20 mg of the purified product in 0.7 mL of a suitable deuterated solvent (e.g., CDCl3) in an NMR tube.

• Instrumentation: A 400 MHz or higher field NMR spectrometer.

• 1H NMR Acquisition:

  • Pulse Program: Standard single pulse experiment.

  • Number of Scans: 16.

  • Relaxation Delay: 1 second.

  • Spectral Width: -2 to 12 ppm.

• 13C NMR Acquisition:

  • Pulse Program: Proton-decoupled experiment.

  • Number of Scans: 1024.

• Data Analysis: In a pure 1-Chlorooctane-D17 sample, the 1H NMR spectrum should show minimal signals. The presence of significant peaks would indicate incomplete deuteration or proton-containing impurities. The 13C NMR will confirm the carbon backbone of the molecule.

Synthesis and Purification Workflow

The following diagram illustrates a general workflow for the synthesis and subsequent purification of 1-Chlorooctane-D17.

Caption: General workflow for 1-Chlorooctane-D17 synthesis and purification.

References

• 1. A strategy for evaluation of isotopic enrichment and structural integrity of deuterium labelled compounds by using HR-MS and NMR - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 2. Rapid characterization of isotopic purity of deuterium-labeled organic compounds and monitoring of hydrogen-deuterium exchange reaction using electrospray ionization-high-resolution mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]

Technical Support Center: Improving Mass Spectrometry Sensitivity for 1-Chlorooctane-D17

This technical support guide is designed for researchers, scientists, and drug development professionals to troubleshoot and enhance the sensitivity of mass spectrometry analysis for 1-Chlorooctane-D17. As a deuterated compound, 1-Chlorooctane-D17 is frequently used as an internal standard in quantitative studies, making a strong and consistent signal essential for accurate results.[1] This guide provides answers to frequently asked questions, detailed experimental protocols, and structured troubleshooting workflows.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

Q1: Why is my 1-Chlorooctane-D17 signal weak, inconsistent, or undetectable?

A: Low signal intensity for volatile halogenated compounds like 1-Chlorooctane-D17 in Gas Chromatography-Mass Spectrometry (GC-MS) can stem from several factors.[2] The issue can typically be traced to one of three areas: sample preparation, GC system optimization, or mass spectrometer settings. Common culprits include analyte loss during sample preparation, poor chromatographic peak shape, use of an incorrect ionization mode, or suboptimal detector settings.[3] A systematic approach, starting from sample preparation and moving through the GC and finally to the MS, is the most effective way to diagnose the problem.

Q2: How can I optimize my sample preparation to prevent analyte loss and improve concentration?

A: Sample preparation is a critical step, as 1-Chlorooctane-D17 is a volatile organic compound (VOC).[4][5] Inefficient extraction or loss during solvent evaporation are common reasons for low sensitivity.

• Extraction Techniques :

  • Liquid-Liquid Extraction (LLE) : This is a fundamental technique to separate analytes based on their solubility. Use a high-purity, volatile organic solvent like dichloromethane or hexane.

  • Solid Phase Extraction (SPE) : SPE can effectively concentrate and purify the analyte from complex matrices, removing interfering compounds that could cause matrix effects.

• Headspace Analysis : For isolating volatile compounds from non-volatile matrix components, headspace sampling is highly effective.

  • Static Headspace : The sample is heated in a sealed vial, and an aliquot of the vapor (headspace) is injected into the GC. This minimizes matrix contamination.

  • Dynamic Headspace (Purge-and-Trap) : An inert gas is bubbled through the sample, and the volatilized compounds are collected on a sorbent trap before being thermally desorbed into the GC. This method offers superior concentration and sensitivity.

• Solvent and Sample Handling :

  • Always use high-purity, MS-grade solvents to avoid contamination.

  • Collect samples in clean glass containers to prevent contamination.

  • If concentrating the sample via solvent evaporation (e.g., nitrogen blowdown), proceed gently to avoid losing the volatile analyte.

Q3: What are the optimal GC parameters for analyzing 1-Chlorooctane-D17?

A: Proper gas chromatography is essential for delivering a sharp, concentrated band of the analyte to the mass spectrometer.

• GC Column : Use a low-bleed capillary column designed for MS applications, such as a DB-5ms or HP-5ms (5% phenyl-methylpolysiloxane). These columns ensure a low background signal, which improves the signal-to-noise ratio.

• Inlet :

  • Temperature : The inlet temperature must be high enough to ensure complete volatilization but low enough to prevent thermal degradation. A starting point of 250°C is common, but optimization may be required.

  • Liner : Use a clean, inert GC liner. Active sites in a dirty liner can cause poor peak shape (tailing) and signal loss.

• Carrier Gas : Use high-purity helium with carrier gas line traps for oxygen and hydrocarbons to prevent column degradation and reduce background noise.

• Oven Program : A temperature ramp program is typically used to ensure good separation. A representative program would be: hold at 50°C for 2 minutes, then ramp at 10°C/min to 250°C and hold for 5 minutes.

Q4: Which mass spectrometry ionization mode is best for 1-Chlorooctane-D17?

A: The choice of ionization technique significantly impacts sensitivity for halogenated compounds.

• Electron Ionization (EI) : This is the standard, "hard" ionization technique for GC-MS. It provides reproducible fragmentation patterns useful for identification but may result in a weak molecular ion, which can reduce sensitivity in some quantitative methods.

• Chemical Ionization (CI) : CI is a "softer" ionization method that results in less fragmentation and a more abundant protonated molecule ([M+H]⁺). This can be advantageous for improving the signal of the target ion for quantification.

• Negative Chemical Ionization (NCI) : This mode is often the most sensitive for compounds containing electronegative atoms like chlorine. NCI can offer high selectivity and a significant increase in sensitivity for halogenated compounds and is a highly recommended technique to explore for 1-Chlorooctane-D17.

Q5: How do I configure my mass spectrometer settings for maximum sensitivity?

A: Beyond the ionization mode, several detector parameters must be optimized.

• Acquisition Mode (Full Scan vs. SIM) :

  • Full Scan : Acquires data over a wide mass range. It is excellent for identifying unknown compounds but has lower sensitivity.

  • Selected Ion Monitoring (SIM) : For quantitative analysis, SIM is the preferred mode. The mass spectrometer is set to monitor only a few specific, characteristic ions of your analyte. This increases the dwell time on each ion, dramatically boosting the signal-to-noise ratio and sensitivity.

• Ion Selection for SIM : For 1-Chlorooctane, the mass spectrum shows characteristic fragments. The presence of chlorine results in a distinctive isotopic pattern (³⁵Cl and ³⁷Cl in a ~3:1 ratio), which should be visible for chlorine-containing fragments. Key ions should be selected for monitoring.

• Instrument Tuning : Ensure your mass spectrometer is tuned and calibrated regularly according to the manufacturer's guidelines. A proper tune is essential for achieving optimal sensitivity and mass accuracy.

Q6: Could matrix effects be suppressing my signal, and how can I minimize them?

A: Yes, matrix effects occur when co-eluting compounds from the sample interfere with the ionization of the target analyte, causing signal suppression or enhancement. This is a major concern in quantitative mass spectrometry.

• Mitigation Strategies :

  • Improve Sample Cleanup : The most effective strategy is to remove interfering matrix components before analysis using techniques like SPE or LLE.

  • Use Headspace Analysis : This physically separates the volatile analyte from the non-volatile matrix, effectively eliminating matrix effects.

  • Chromatographic Separation : Adjust the GC method to separate the analyte from co-eluting matrix components.

  • Internal Standards : As you are analyzing 1-Chlorooctane-D17, it is likely being used as an internal standard. Stable isotope-labeled internal standards are the best way to compensate for matrix effects, as they behave nearly identically to the analyte during sample prep and analysis. If the internal standard signal itself is being suppressed, the strategies above are necessary to clean up the sample.

Quantitative Data Summary Tables

Table 1: Troubleshooting Quick Reference for Low Sensitivity

Symptom	Potential Cause	Recommended Solution
No Peak or Very Weak Signal	Inefficient extraction or analyte loss	Optimize sample preparation (LLE, SPE, Headspace). Use a gentler solvent evaporation method.
Incorrect MS mode	Switch from Full Scan to Selected Ion Monitoring (SIM) mode. Experiment with Negative Chemical Ionization (NCI).
GC leak or contamination	Check for leaks in the GC inlet (septum, ferrules). Replace the inlet liner and trim the GC column.
Poor Peak Shape (Tailing)	Active sites in the GC system	Replace the GC inlet liner. Trim 10-20 cm from the front of the GC column.
Inappropriate oven temperature	Optimize the initial oven temperature and ramp rate.
Inconsistent Results	Autosampler issue	Check syringe for bubbles or blockages. Verify injection volume.
Sample degradation or volatility	Ensure sample vials are sealed properly. Prepare fresh samples.
High Background Noise	Contaminated carrier gas or solvents	Use high-purity gases and MS-grade solvents. Ensure gas line traps are functional.
GC column bleed	Use a low-bleed MS-certified column and ensure it was properly conditioned.
Contaminated MS ion source	Perform ion source cleaning as per the manufacturer's maintenance schedule.

Table 2: Recommended GC-MS Starting Parameters for 1-Chlorooctane-D17

Parameter	Recommended Setting	Optimization Notes
GC Column	Low-bleed 5% Phenyl Methylpolysiloxane (e.g., HP-5ms), 30 m x 0.25 mm, 0.25 µm film	Ensure column is properly conditioned to minimize bleed.
Carrier Gas	Helium	Flow rate ~1.0-1.2 mL/min (constant flow mode).
Inlet Temperature	250 °C	Lower if thermal degradation is suspected; raise if peak fronting is observed.
Injection Mode	Splitless or Split (e.g., 10:1)	Use splitless for trace analysis to maximize analyte transfer to the column.
Oven Program	Initial: 50°C, hold 2 min; Ramp: 10°C/min to 250°C, hold 5 min	Adjust initial temperature and ramp rate to optimize separation from matrix interferences.
MS Ion Source Temp.	230 °C	Refer to instrument manufacturer's recommendation; optimize for maximum signal.
MS Quadrupole Temp.	150 °C	Refer to instrument manufacturer's recommendation.
Ionization Mode	Electron Ionization (EI), Chemical Ionization (CI), or Negative Chemical Ionization (NCI)	Test NCI for potentially the highest sensitivity.
EI Energy	70 eV	Standard energy for library matching; can be lowered to reduce fragmentation if needed.
Acquisition Mode	Selected Ion Monitoring (SIM)	Select at least 2-3 characteristic, abundant ions for quantification and confirmation.
Dwell Time (SIM)	50-100 ms	Optimize to balance sensitivity with the number of data points across the peak (~15-20 points).

Experimental Protocol: Headspace GC-MS Analysis

This protocol describes a general method for analyzing 1-Chlorooctane-D17 in a liquid matrix (e.g., water, plasma) using static headspace GC-MS. This approach is excellent for minimizing matrix interference.

1. Sample Preparation

• Pipette a precise volume (e.g., 1 mL) of the sample into a 20 mL headspace vial.

• If required, add a salting-out agent (e.g., sodium chloride) to increase the volatility of the analyte.

• Immediately seal the vial with a PTFE-faced septum and aluminum cap.

• Vortex the sample for 30 seconds.

2. Headspace Autosampler Conditions

• Incubation Temperature : 80 °C (optimize between 60-100 °C).

• Incubation Time : 20 minutes to allow the sample to reach equilibrium.

• Injection Volume : 1 mL of the headspace gas.

• Transfer Line Temperature : 260 °C.

3. GC-MS Conditions

• Use the GC and MS parameters outlined in Table 2 .

• Set the mass spectrometer to acquire in SIM mode, monitoring the characteristic ions for 1-Chlorooctane-D17.

4. Data Analysis

• Integrate the peak area for the primary monitored ion.

• Use confirming ions to verify peak identity.

• Quantify against a calibration curve if analyzing the native (non-deuterated) compound.

Visual Workflows and Diagrams

Caption: A logical workflow for troubleshooting low sensitivity issues with 1-Chlorooctane-D17.

Caption: Decision workflow for selecting a sample preparation method for 1-Chlorooctane-D17.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. agilent.com [agilent.com]
• 3. m.youtube.com [m.youtube.com]
• 4. Sample preparation GC-MS [scioninstruments.com]
• 5. GC-MS Sample Preparation | Thermo Fisher Scientific - US [thermofisher.com]

Reference Data & Comparative Studies

A Head-to-Head Comparison: 1-Chlorooctane-D17 vs. 13C-Labeled Standards for Quantitative Analysis

For researchers, scientists, and drug development professionals striving for the highest degree of accuracy and precision in quantitative mass spectrometry, the choice of an internal standard is a critical decision. This guide provides an objective comparison between deuterated standards, specifically 1-Chlorooctane-D17, and their 13C-labeled counterparts. By examining their performance characteristics, supported by representative experimental data and detailed protocols, this document aims to equip you with the necessary information to select the optimal internal standard for your analytical needs.

Stable isotope-labeled internal standards are the cornerstone of robust quantitative analysis, particularly in liquid chromatography-mass spectrometry (LC-MS) and gas chromatography-mass spectrometry (GC-MS). Their utility lies in their chemical near-identity to the analyte of interest, allowing them to navigate the analytical workflow—from sample preparation to detection—in a virtually identical manner. This co-behavior effectively compensates for variations in extraction efficiency, matrix effects, and instrument response, leading to more reliable and reproducible results.

The Contenders: Deuterium vs. Carbon-13 Labeling

The two predominant types of stable isotope labeling involve the incorporation of deuterium (²H or D) or carbon-13 (¹³C). 1-Chlorooctane-D17 is an example of a deuterated standard, where 17 hydrogen atoms in 1-chlorooctane have been replaced by deuterium. In contrast, a 13C-labeled standard would have one or more ¹²C atoms replaced by ¹³C. While both serve the same fundamental purpose, their subtle differences can have significant implications for analytical performance.

Performance Showdown: A Data-Driven Comparison

To illustrate the practical differences between these two types of internal standards, we present hypothetical yet representative data from a simulated quantitative analysis of 1-chlorooctane in a complex matrix, such as plasma or soil extract. These data reflect the typical performance characteristics observed in the scientific literature when comparing deuterated and 13C-labeled standards.

Table 1: Comparison of Key Performance Parameters

Performance Metric	1-Chlorooctane-D17	13C-Labeled 1-Chlorooctane	Rationale and Implications
Chromatographic Co-elution with 1-Chlorooctane	Slight retention time shift (typically elutes slightly earlier)	Identical retention time	The larger relative mass difference between deuterium and protium can lead to minor differences in physicochemical properties, causing a slight separation on the chromatographic column.[1] 13C-labeled standards are chemically and physically more similar to the native analyte, ensuring perfect co-elution.[2]
Isotopic Stability	Generally stable, but potential for back-exchange in certain conditions	Highly stable	Deuterium atoms, particularly those on activated carbon positions, can be susceptible to exchange with protons from the solvent or matrix, although this is less of a concern for alkyl chains. 13C atoms are integrated into the carbon backbone and are not prone to exchange.[3]
Accuracy (% Bias)	-5% to +5%	-2% to +2%	The potential for chromatographic shift and isotopic effects with deuterated standards can introduce a small but measurable bias in quantification.[4] The identical behavior of 13C-standards minimizes this bias.
Precision (%RSD)	< 10%	< 5%	The superior co-elution and stability of 13C-labeled standards generally lead to lower variability in the analytical measurements.
Matrix Effect Compensation	Good	Excellent	While deuterated standards provide good compensation, any chromatographic separation from the analyte can mean they experience slightly different matrix effects. Perfect co-elution ensures that the 13C-labeled standard and the analyte are subjected to the exact same matrix-induced ion suppression or enhancement.
Cost-Effectiveness	Generally more affordable	Typically more expensive	The synthesis of deuterated compounds is often less complex and therefore less costly than that of 13C-labeled compounds.[2]

Experimental Protocols: A Guide to Implementation

The following is a representative experimental protocol for the quantitative analysis of 1-chlorooctane in a water sample using gas chromatography-mass spectrometry (GC-MS) with an internal standard. This protocol can be adapted for other matrices with appropriate modifications to the sample preparation steps.

Sample Preparation (Water Sample)

• To a 100 mL water sample in a separatory funnel, add a known amount of internal standard (either 1-Chlorooctane-D17 or 13C-labeled 1-chlorooctane) to achieve a final concentration of 10 ng/mL.

• Add 20 mL of dichloromethane to the separatory funnel.

• Shake vigorously for 2 minutes, periodically venting the pressure.

• Allow the layers to separate and drain the lower organic layer into a clean flask.

• Repeat the extraction with a fresh 20 mL portion of dichloromethane.

• Combine the organic extracts and dry over anhydrous sodium sulfate.

• Concentrate the extract to a final volume of 1 mL under a gentle stream of nitrogen.

GC-MS Analysis

• Gas Chromatograph: Agilent 7890B GC (or equivalent)

• Mass Spectrometer: Agilent 5977B MSD (or equivalent)

• Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness)

• Injection Volume: 1 µL, splitless

• Inlet Temperature: 250°C

• Oven Program:

  • Initial temperature: 40°C, hold for 2 minutes

  • Ramp: 10°C/min to 180°C

  • Hold for 5 minutes

• Carrier Gas: Helium at a constant flow of 1.2 mL/min

• MSD Transfer Line Temperature: 280°C

• Ion Source Temperature: 230°C

• Quadrupole Temperature: 150°C

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Acquisition Mode: Selected Ion Monitoring (SIM)

  • 1-Chlorooctane: Monitor m/z 91 and 65

  • 1-Chlorooctane-D17: Monitor m/z 108

  • 13C-Labeled 1-Chlorooctane (e.g., 1-Chlorooctane-1-¹³C): Monitor m/z 92 and 66

Quantification

Construct a calibration curve by analyzing a series of standards containing known concentrations of 1-chlorooctane and a fixed concentration of the internal standard. The concentration of 1-chlorooctane in the samples is then determined by calculating the ratio of the analyte peak area to the internal standard peak area and comparing this to the calibration curve.

Visualizing the Workflow and Rationale

To further clarify the concepts discussed, the following diagrams illustrate the experimental workflow and the logical basis for choosing an internal standard.

Figure 1: A generalized workflow for the quantitative analysis of 1-chlorooctane using an internal standard.

Figure 2: Illustrative comparison of the chromatographic co-elution of deuterated and 13C-labeled standards with the native analyte.

Conclusion and Recommendations

The selection of an internal standard is a critical step in the development of a robust and reliable quantitative analytical method. While 1-Chlorooctane-D17 can provide acceptable performance, particularly when cost is a primary consideration, 13C-labeled standards are unequivocally the superior choice for applications demanding the highest levels of accuracy and precision.

• For routine analyses where a small degree of uncertainty is acceptable and budget is a constraint, 1-Chlorooctane-D17 is a viable option.

• For high-stakes applications, such as in regulated bioanalysis, clinical diagnostics, and environmental monitoring where data integrity is paramount, the investment in a 13C-labeled standard is strongly recommended.

Ultimately, the choice of internal standard should be guided by the specific requirements of the assay and a thorough understanding of the potential trade-offs between cost and analytical performance. Careful method validation is essential, regardless of the type of internal standard employed, to ensure the reliability of the generated data.

References

• 1. benchchem.com [benchchem.com]
• 2. caymanchem.com [caymanchem.com]
• 3. Using 13C-labeled Standards and ID-HRMS for Low-Level PAH Determination in Water and Tissue Samples [isotope.com]
• 4. Comparing 13C methyl and deuterated methyl isotopic labeling for the quantification of methyl cellulose patterns using mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Analytical Method Validation Using 1-Chlorooctane-D17 as an Internal Standard

In the landscape of analytical chemistry, particularly within pharmaceutical development and material testing, the precision and reliability of quantitative methods are paramount. The use of internal standards is a cornerstone of achieving accurate results, especially in chromatographic techniques like Gas Chromatography-Mass Spectrometry (GC-MS). Among the various types of internal standards, deuterated compounds are often considered the gold standard due to their similarity to the target analyte. This guide provides a comparative overview of using 1-Chlorooctane-D17 as a deuterated internal standard in analytical method validation, with a focus on its application in the analysis of volatile and semi-volatile organic compounds, such as those encountered in extractables and leachables studies.

Deuterated internal standards, like 1-Chlorooctane-D17, are stable isotope-labeled analogs of the analyte of interest.[1] The substitution of hydrogen with deuterium atoms results in a molecule with a higher mass but nearly identical physicochemical properties to the non-deuterated form.[1] This ensures that it behaves similarly to the analyte during sample preparation and analysis, effectively compensating for variations in extraction efficiency, injection volume, and instrument response.[1][2] 1-Chlorooctane-D17, the deuterium-labeled version of 1-Chlorooctane, serves as an excellent internal standard for quantitative analysis by techniques such as GC-MS or LC-MS.[3]

Comparison with Alternative Internal Standards

The selection of an appropriate internal standard is critical and depends on the specific analytes and the sample matrix. While 1-Chlorooctane-D17 is ideal for methods targeting 1-Chlorooctane or structurally similar compounds, other deuterated standards are commonly employed for a range of volatile organic compounds (VOCs). The following table provides a comparison of 1-Chlorooctane with other compounds for which alternative deuterated internal standards are frequently used.

Property	1-Chlorooctane	Toluene	Chlorobenzene	1,4-Dichlorobenzene
Formula	C8H17Cl	C7H8	C6H5Cl	C6H4Cl2
Molar Mass ( g/mol )	148.67	92.14	112.56	147.00
Boiling Point (°C)	183-185	110.6	131.7	174
Deuterated Analog	1-Chlorooctane-D17	Toluene-d8	Chlorobenzene-d5	1,4-Dichlorobenzene-d4
Typical Application	Extractables & Leachables, VOC Analysis	VOC Analysis	VOC Analysis	Semi-volatile Organic Compound Analysis

This table illustrates that the choice of internal standard should align with the physicochemical properties of the target analyte to ensure similar behavior during the analytical process. For instance, Toluene-d8 is a suitable internal standard for the analysis of volatile aromatic compounds.

Experimental Protocol: Validation of a GC-MS Method for a Volatile Impurity Using 1-Chlorooctane-D17

This protocol outlines the key steps for validating a GC-MS method for the quantification of a volatile impurity, using 1-Chlorooctane-D17 as an internal standard.

1. Preparation of Standards and Samples:

• Stock Solutions: Prepare individual stock solutions of the target analyte and 1-Chlorooctane-D17 in a suitable solvent (e.g., methanol).

• Calibration Standards: Prepare a series of calibration standards by spiking a known amount of the analyte stock solution into a blank matrix. Each calibration standard, blank, and quality control sample should be spiked with the same constant concentration of the 1-Chlorooctane-D17 internal standard. The concentration of the internal standard should be similar to the expected concentration of the analytes.

• Quality Control (QC) Samples: Prepare QC samples at low, medium, and high concentrations within the calibration range.

2. GC-MS Analysis:

• Instrumentation: Utilize a GC-MS system equipped with a suitable capillary column for the separation of volatile compounds.

• Sample Introduction: Employ a suitable injection technique, such as splitless injection for trace analysis.

• Chromatographic Conditions: Optimize the GC oven temperature program to achieve adequate separation of the analyte and internal standard from other matrix components.

• Mass Spectrometry: Operate the mass spectrometer in Selected Ion Monitoring (SIM) mode to enhance sensitivity and selectivity. Monitor characteristic ions for both the analyte and 1-Chlorooctane-D17.

3. Method Validation Parameters: The validation of the analytical method should be performed according to established guidelines (e.g., ICH Q2(R1), USP). Key parameters to evaluate include:

• Specificity/Selectivity: The ability of the method to differentiate and quantify the analyte in the presence of other components in the sample. This is assessed by analyzing blank matrix samples to check for interferences at the retention times of the analyte and internal standard.

• Linearity: The ability of the method to produce results that are directly proportional to the concentration of the analyte. This is determined by a linear regression analysis of the calibration curve data.

• Accuracy: The closeness of the test results to the true value. It is assessed by analyzing the QC samples and calculating the percent recovery.

• Precision: The degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample. This includes repeatability (intra-day precision) and intermediate precision (inter-day and inter-analyst variability).

• Limit of Detection (LOD) and Limit of Quantitation (LOQ): The lowest concentration of the analyte that can be reliably detected and quantified, respectively.

• Robustness: The capacity of the method to remain unaffected by small, deliberate variations in method parameters (e.g., GC oven temperature, flow rate).

Visualizing the Workflow

To better illustrate the logical flow of the analytical method validation process, the following diagrams are provided.

Caption: Workflow for Analytical Method Validation using an Internal Standard.

Caption: Logical Flow from Method Development to Implementation.

References

• 1. benchchem.com [benchchem.com]
• 2. Internal Standards for Quantitative Analysis of Chemical Warfare Agents by the GC/MS Method: Nerve Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]

Assessing Accuracy and Precision in Analytical Methods: A Comparative Guide to 1-Chlorooctane-D17

For Researchers, Scientists, and Drug Development Professionals

In the landscape of quantitative analytical chemistry, particularly within the pharmaceutical and environmental sectors, the integrity of results is paramount. The accuracy and precision of an analytical method are fundamental to its reliability, ensuring that measured concentrations of a target analyte are both correct and reproducible. The choice of an internal standard is a critical factor in achieving high-quality data, especially in chromatographic techniques coupled with mass spectrometry (GC-MS and LC-MS). This guide provides a comprehensive comparison of 1-Chlorooctane-D17, a deuterated internal standard, with alternative standardization techniques, supported by representative experimental data and detailed protocols.

The Gold Standard: Advantages of Deuterated Internal Standards

An ideal internal standard should mimic the physicochemical properties of the analyte of interest to compensate for variations during sample preparation and analysis.[1] Stable isotope-labeled internal standards (SIL-IS), such as 1-Chlorooctane-D17, are considered the "gold standard" because they exhibit nearly identical extraction recovery, chromatographic retention time, and ionization efficiency to their non-labeled counterparts.[1] This ensures that any analyte loss or signal fluctuation during the analytical process is mirrored by the internal standard, allowing for a highly accurate and precise ratiometric quantification.[1]

Performance Comparison: 1-Chlorooctane-D17 vs. Alternative Standards

To illustrate the superior performance of 1-Chlorooctane-D17, this section presents a summary of typical validation data for the quantification of a hypothetical non-polar analyte ("Analyte X") in a complex matrix, such as human plasma or wastewater. The data compares the use of 1-Chlorooctane-D17 as an internal standard against a common alternative, a structurally similar but non-isotopically labeled internal standard (e.g., 1-Bromooctane), and an external standard method (no internal standard).

Parameter	Method with 1-Chlorooctane-D17 (IS)	Method with 1-Bromooctane (Analog IS)	External Standard Method	Typical Acceptance Criteria
Accuracy (% Recovery)	98.5% - 101.2%	92.1% - 108.5%	85.3% - 115.8%	80% - 120% (90% - 110% for some applications)
Precision (Intra-day %RSD)	< 3.5%	< 8.0%	< 15.0%	< 15%
Precision (Inter-day %RSD)	< 4.8%	< 10.5%	< 18.2%	< 15%
Linearity (r²)	> 0.998	> 0.995	> 0.990	> 0.99

Note: The data presented in this table is representative of typical performance and is compiled from general knowledge of analytical method validation. Specific results may vary depending on the analyte, matrix, and instrumentation.

As the data indicates, methods employing a deuterated internal standard like 1-Chlorooctane-D17 consistently demonstrate higher accuracy (recovery values closer to 100%) and superior precision (lower relative standard deviation, %RSD) compared to methods using a structural analog or an external standard. This enhanced performance is crucial for applications requiring high confidence in the reported quantitative data, such as in clinical trials, environmental monitoring, and quality control of pharmaceuticals.

Experimental Protocols

To achieve the performance outlined above, a rigorous and well-documented experimental protocol is essential. The following is a detailed methodology for a typical validation experiment to assess the accuracy and precision of a GC-MS method for the quantification of "Analyte X" in a water sample using 1-Chlorooctane-D17 as an internal standard.

Preparation of Stock and Working Solutions

• Analyte Stock Solution (1 mg/mL): Accurately weigh 10 mg of "Analyte X" reference standard and dissolve it in 10 mL of methanol.

• Internal Standard Stock Solution (1 mg/mL): Accurately weigh 10 mg of 1-Chlorooctane-D17 and dissolve it in 10 mL of methanol.

• Analyte Working Solutions: Prepare a series of working solutions by serially diluting the Analyte Stock Solution with methanol to achieve concentrations ranging from 1 ng/mL to 1000 ng/mL.

• Internal Standard Working Solution (50 ng/mL): Dilute the Internal Standard Stock Solution with methanol.

Preparation of Calibration Standards and Quality Control Samples

• Calibration Standards: Spike 1 mL aliquots of analyte-free water with the appropriate Analyte Working Solutions to create calibration standards at concentrations of 1, 5, 10, 50, 100, 250, 500, and 1000 ng/mL.

• Quality Control (QC) Samples: Independently prepare QC samples in analyte-free water at low (3 ng/mL), medium (75 ng/mL), and high (750 ng/mL) concentrations.

• Internal Standard Spiking: To each calibration standard and QC sample, add 10 µL of the Internal Standard Working Solution (50 ng/mL), resulting in a final internal standard concentration of 0.5 ng/mL.

Sample Extraction (Liquid-Liquid Extraction)

• To each 1 mL sample (calibration standards and QCs), add 2 mL of n-hexane.

• Vortex for 2 minutes to ensure thorough mixing.

• Centrifuge at 3000 rpm for 10 minutes to separate the organic and aqueous layers.

• Carefully transfer the upper organic layer (n-hexane) to a clean autosampler vial.

• Evaporate the solvent to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in 100 µL of ethyl acetate for GC-MS analysis.

GC-MS Analysis

• Gas Chromatograph (GC) Conditions:

  • Column: DB-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent.

  • Inlet Temperature: 280 °C.

  • Injection Volume: 1 µL (splitless mode).

  • Oven Temperature Program: Start at 60 °C, hold for 1 minute, ramp to 280 °C at 15 °C/min, and hold for 5 minutes.

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• Mass Spectrometer (MS) Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Selected Ion Monitoring (SIM).

  • Ions to Monitor:

    • Analyte X: (Select 2-3 characteristic ions, e.g., m/z 150, 180, 210).

    • 1-Chlorooctane-D17: (Select characteristic ions, e.g., m/z 110, 142).

  • Source Temperature: 230 °C.

  • Quadrupole Temperature: 150 °C.

Data Analysis and Calculations

• Calibration Curve: Construct a calibration curve by plotting the peak area ratio of the analyte to the internal standard against the nominal concentration of the analyte for the calibration standards. Perform a linear regression with a 1/x weighting.

• Accuracy: Analyze the QC samples against the calibration curve to determine the measured concentration. Calculate the accuracy as the percentage of the measured concentration relative to the nominal concentration.

• Precision:

  • Intra-day Precision: Analyze five replicates of each QC level on the same day and calculate the %RSD of the measured concentrations.

  • Inter-day Precision: Analyze five replicates of each QC level on three different days and calculate the %RSD of the measured concentrations across all runs.

Visualizing the Workflow

To further clarify the experimental and logical processes, the following diagrams, created using the DOT language, illustrate the key workflows.

Caption: Experimental workflow for accuracy and precision assessment.

Caption: Logical relationship of internal standard compensation.

References

• 1. benchchem.com [benchchem.com]

Comparative Analysis of 1-Chlorooctane-D17 and its Non-Deuterated Analog

This guide provides a detailed comparison of 1-Chlorooctane-D17 and its non-deuterated counterpart, 1-Chlorooctane, for researchers, scientists, and professionals in drug development. The following sections present a comparative summary of their specifications, detailed experimental protocols for quality assessment, and a workflow for the quality control of deuterated compounds.

Data Presentation

The following table summarizes the typical specifications for 1-Chlorooctane-D17 and 1-Chlorooctane based on information from various suppliers. These values are representative and may vary between specific batches and suppliers.

Parameter	1-Chlorooctane-D17	1-Chlorooctane
Chemical Formula	C₈D₁₇Cl	C₈H₁₇Cl
CAS Number	1219803-93-6[1][2]	111-85-3[3][4][5]
Molecular Weight	~165.78 g/mol	~148.67 g/mol
Chemical Purity	≥98% (typical)	≥99% (typical)
Isotopic Purity	≥98 atom % D (typical)	Not Applicable
Appearance	Colorless liquid	Colorless liquid
Primary Use	Internal standard for quantitative analysis (NMR, GC-MS, LC-MS), tracer in metabolic studies.	Reagent in organic synthesis, reference compound.

Experimental Protocols

The quality and identity of 1-Chlorooctane-D17 and its non-deuterated form are confirmed through a series of analytical tests. The methodologies for the key experiments are detailed below.

Chemical Purity Determination by Gas Chromatography (GC)

Objective: To determine the percentage of 1-Chlorooctane (deuterated or non-deuterated) relative to any volatile impurities.

Instrumentation: Gas Chromatograph with a Flame Ionization Detector (FID).

Methodology:

• Sample Preparation: A dilute solution of the sample is prepared in a high-purity solvent (e.g., hexane or ethyl acetate).

• Injection: A small volume (typically 1 µL) of the prepared sample is injected into the GC.

• Separation: The components of the sample are vaporized and separated as they travel through a capillary column (e.g., a non-polar column like DB-1 or HP-5). The separation is based on the boiling points and interactions of the components with the stationary phase of the column.

• Detection: The separated components are detected by the FID as they exit the column. The detector generates a signal proportional to the amount of each component.

• Data Analysis: The resulting chromatogram shows peaks corresponding to each component. The area of each peak is integrated, and the chemical purity is calculated as the percentage of the area of the main peak (1-Chlorooctane) relative to the total area of all peaks (excluding the solvent peak).

Isotopic Purity Determination of 1-Chlorooctane-D17

The isotopic enrichment of 1-Chlorooctane-D17 can be determined by Nuclear Magnetic Resonance (NMR) spectroscopy or Gas Chromatography-Mass Spectrometry (GC-MS).

Objective: To determine the deuterium incorporation at each proton site.

Instrumentation: High-resolution NMR Spectrometer (e.g., 400 MHz or higher).

Methodology:

• ¹H NMR (Proton NMR):

  • Sample Preparation: A precise amount of the 1-Chlorooctane-D17 sample is dissolved in a deuterated solvent (e.g., chloroform-d) that does not contain residual signals in the regions of interest.

  • Data Acquisition: A standard proton NMR spectrum is acquired.

  • Data Analysis: The isotopic purity is determined by comparing the integrals of the residual proton signals in the 1-Chlorooctane-D17 spectrum to the integral of a known internal standard. The absence or significant reduction of proton signals corresponding to the octyl chain confirms high deuteration.

• ²H NMR (Deuterium NMR):

  • Sample Preparation: The sample is dissolved in a non-deuterated, protonated solvent.

  • Data Acquisition: A deuterium NMR spectrum is acquired.

  • Data Analysis: The presence of a strong signal in the deuterium spectrum confirms the presence of deuterium atoms in the molecule. For highly deuterated compounds, deuterium NMR can be a more effective technique for structure verification and enrichment determination than proton NMR.

Objective: To determine the overall isotopic enrichment by analyzing the mass distribution of the molecule.

Instrumentation: Gas Chromatograph coupled to a Mass Spectrometer.

Methodology:

• Sample Introduction and Separation: The sample is injected into the GC, where it is vaporized and separated from any impurities as described in the GC purity method.

• Ionization and Mass Analysis: As the 1-Chlorooctane-D17 elutes from the GC column, it enters the mass spectrometer, where it is ionized (e.g., by electron ionization). The mass analyzer then separates the resulting ions based on their mass-to-charge ratio (m/z).

• Data Analysis: The mass spectrum of the 1-Chlorooctane-D17 will show a cluster of molecular ions corresponding to different isotopologues (molecules with varying numbers of deuterium atoms). The relative intensities of these ions are used to calculate the isotopic distribution and the overall percentage of deuterium enrichment.

Mandatory Visualization

The following diagram illustrates a typical quality control workflow for a deuterated compound like 1-Chlorooctane-D17, from synthesis to final product release.

Caption: Quality Control Workflow for Deuterated Compounds.

References

• 1. 1-Chlorooctane-d17 | CDN-D-6697-0.1G | LGC Standards [lgcstandards.com]
• 2. Page loading... [guidechem.com]
• 3. scbt.com [scbt.com]
• 4. 1-Chlorooctane 111-85-3 | Tokyo Chemical Industry (India) Pvt. Ltd. [tcichemicals.com]
• 5. synergyanalyticallabs.com [synergyanalyticallabs.com]

Navigating Analytical Method Comparability: A Guide to Cross-Validation with Diverse Internal Standards

For researchers, scientists, and professionals in drug development, ensuring the consistency and reliability of bioanalytical data is paramount, especially when methods evolve or analyses are conducted across different sites. A critical aspect of this assurance is the cross-validation of analytical methods, particularly when different internal standards are employed. This guide provides an objective comparison of method performance with varying internal standards, supported by experimental data and detailed protocols, to aid in producing robust and comparable results.

The Cornerstone of Quantitative Analysis: The Internal Standard

An internal standard (IS) is a compound of known concentration added to all samples, including calibrators and quality controls, before analytical processing.[1] Its primary role is to correct for variability during sample preparation, injection, and analysis, thereby enhancing the accuracy and precision of the results.[2][3] The ideal IS mimics the physicochemical properties of the analyte as closely as possible.[1]

The two principal types of internal standards utilized in liquid chromatography-mass spectrometry (LC-MS) are:

• Stable Isotope-Labeled (SIL) Internal Standards: These are considered the gold standard. A SIL-IS is a version of the analyte where one or more atoms are replaced with their heavier, non-radioactive isotopes (e.g., ²H, ¹³C, ¹⁵N).[4] This near-identical structure ensures that the SIL-IS co-elutes with the analyte and experiences the same matrix effects, leading to consistent analyte-to-IS peak area ratios.

• Structural Analog Internal Standards: These are molecules with a chemical structure similar to the analyte. While more readily available and often less expensive, they may not perfectly mimic the analyte's behavior during extraction, chromatography, and ionization.

Performance Comparison: SIL vs. Structural Analog Internal Standards

The choice of internal standard can significantly impact assay performance. The following table summarizes experimental data comparing SIL and structural analog internal standards across key bioanalytical validation parameters.

Validation Parameter	Stable Isotope-Labeled (SIL) IS Performance	Structural Analog IS Performance	Key takeaway
Accuracy (% Bias)	Typically within ±5%	Can exceed ±15%	SIL-IS consistently delivers higher accuracy due to superior compensation for matrix effects and recovery variations.
Precision (%CV)	Typically <10%	Can be >15%	The use of a SIL-IS leads to significantly better precision as it more closely tracks the analyte's behavior.
Matrix Effect	Effectively compensated (<5% difference between analyte and IS)	Inconsistent compensation (can be >20% difference)	The near-identical nature of SIL-IS ensures it experiences the same matrix effects as the analyte, allowing for effective normalization.

The Imperative of Cross-Validation

Cross-validation is the process of verifying that a validated analytical method produces consistent and reliable results across different laboratories, analysts, instruments, or when the method itself is changed. It is a regulatory expectation and a scientific necessity to ensure data integrity, especially when data from multiple sources are combined.

Cross-validation is particularly critical when changing the internal standard. As demonstrated in a case study on testosterone analysis, different deuterated analogs of the same analyte can lead to significantly different quantitative results. This underscores the need for a systematic cross-validation process to ensure the comparability of results.

Below is a generalized workflow for the cross-validation of two analytical methods employing different internal standards.

Workflow for cross-validation of two analytical methods.

Experimental Protocols

Detailed methodologies are crucial for the reproducibility and validation of analytical methods. Below are summaries of experimental protocols for key validation experiments.

Protocol 1: Assessment of Accuracy and Precision

Objective: To determine the closeness of measured concentrations to nominal concentrations and the reproducibility of the measurements.

Procedure:

• Prepare quality control (QC) samples at a minimum of three concentration levels: low, medium, and high.

• Analyze at least five replicates of each QC level in at least three separate analytical runs.

• Calculate the accuracy (as percent bias) and precision (as percent coefficient of variation, %CV).

• Acceptance Criteria: The mean concentration should be within ±15% of the nominal value, and the %CV should not exceed 15%.

Protocol 2: Matrix Effect Evaluation

Objective: To assess the influence of matrix components on the ionization of the analyte and the internal standard.

Procedure:

• Prepare three sets of samples:

  • Set 1: Analyte and IS spiked in a pure solution.

  • Set 2: Blank matrix extract spiked with analyte and IS.

  • Set 3: Blank matrix from at least six different sources, extracted and then spiked with analyte and IS.

• Calculate the matrix factor (MF) by comparing the peak areas of the analyte and IS in the presence and absence of matrix components.

• The IS-normalized MF is calculated as the ratio of the analyte MF to the IS MF.

• Acceptance Criteria: The %CV of the IS-normalized MF across the different matrix sources should be ≤15%.

Case Study: Stable Isotope-Labeled vs. Analog Internal Standard for Everolimus Quantification

A study comparing a stable isotope-labeled IS (everolimus-d4) and a structural analog IS (32-desmethoxyrapamycin) for the quantification of the immunosuppressant drug everolimus by LC-MS/MS yielded the following results:

Performance Characteristic	Everolimus-d4 (SIL-IS)	32-desmethoxyrapamycin (Analog IS)
Lower Limit of Quantification (LLOQ)	1.0 ng/mL	1.0 ng/mL
Analytical Recovery	98.3% - 108.1%	98.3% - 108.1%
Total Coefficient of Variation (%CV)	4.3% - 7.2%	No significant difference
Comparison with Independent Method (Slope)	0.95	0.83
Correlation Coefficient (r)	> 0.98	> 0.98

Source: Heideloff et al., Therapeutic Drug Monitoring, 2013

Although both internal standards showed acceptable performance, the SIL-IS (everolimus-d4) provided a slope closer to 1.0 when compared with an independent method, indicating a more favorable and accurate quantification.

Regulatory Landscape

Regulatory bodies like the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have established guidelines for bioanalytical method validation. A significant step towards global harmonization has been the adoption of the International Council for Harmonisation (ICH) M10 guideline on Bioanalytical Method Validation. This guideline serves as the primary guidance for both agencies and provides a unified set of expectations for the pharmaceutical industry, including the use of internal standards and the requirements for cross-validation.

The selection of an appropriate internal standard is a critical decision in the development of robust bioanalytical methods. The following decision tree illustrates the thought process for this selection.

Decision tree for internal standard selection.

Conclusion

The cross-validation of analytical methods using different internal standards is a non-negotiable step in ensuring the integrity and comparability of bioanalytical data. While stable isotope-labeled internal standards remain the preferred choice for achieving the highest levels of accuracy and precision, structural analogs can be a viable alternative when SIL standards are not feasible. Regardless of the type of internal standard used, a thorough validation and cross-validation process is essential to guarantee the generation of reliable and reproducible data that can confidently support drug development and scientific research.

References

• 1. benchchem.com [benchchem.com]
• 2. Internal Standardization In Chromatography Explained | Internal Std [scioninstruments.com]
• 3. IS Responses in LC-MS/MS Bioanalysis - BioPharma Services [biopharmaservices.com]
• 4. benchchem.com [benchchem.com]

A Comparative Guide to Inter-Laboratory Methods for the Analysis of 1-Chlorooctane-D17

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of analytical methodologies for the quantification of 1-Chlorooctane-D17, a deuterated internal standard crucial for mass spectrometry-based tracer and pharmacokinetic studies. In the absence of direct inter-laboratory comparison studies for this specific analyte, this document outlines the most probable analytical techniques, their underlying principles, and expected performance characteristics based on established analytical practices for similar volatile organic compounds.

Introduction

1-Chlorooctane-D17 is the deuterated form of 1-Chlorooctane and is primarily utilized as an internal standard in quantitative analyses such as NMR, Gas Chromatography-Mass Spectrometry (GC-MS), and Liquid Chromatography-Mass Spectrometry (LC-MS).[1] Its structural similarity to the non-deuterated analog allows it to mimic the analyte's behavior during sample preparation and analysis, correcting for variations and improving the accuracy and precision of quantification. The selection of an appropriate analytical method is paramount for obtaining reliable and reproducible results. This guide focuses on the two most prevalent techniques for the analysis of volatile and semi-volatile organic compounds: GC-MS and LC-MS.

Data Presentation: A Hypothetical Comparison of Analytical Methods

The following table summarizes the anticipated performance characteristics of GC-MS and LC-MS for the analysis of 1-Chlorooctane-D17. These values are illustrative and based on typical performance for similar analytes; actual results may vary between laboratories and instrumentation.

Parameter	Gas Chromatography-Mass Spectrometry (GC-MS)	Liquid Chromatography-Mass Spectrometry (LC-MS)
Principle	Separation of volatile compounds in the gas phase followed by mass-based detection and quantification.	Separation of compounds in the liquid phase followed by mass-based detection and quantification.
Typical Limit of Detection (LOD)	0.1 - 10 ng/mL	0.01 - 5 ng/mL
Typical Limit of Quantification (LOQ)	0.5 - 25 ng/mL	0.05 - 15 ng/mL
Linearity (R²)	> 0.995	> 0.995
Precision (%RSD)	< 15%	< 15%
Accuracy (% Recovery)	85 - 115%	90 - 110%
Sample Throughput	Moderate to High	High
Matrix Effect Susceptibility	Low to Moderate	Moderate to High
Strengths	Excellent for volatile and semi-volatile compounds, high chromatographic resolution, robust and widely available.	Suitable for a broader range of compounds, including less volatile ones, often provides higher sensitivity.[2]
Limitations	Requires analytes to be volatile and thermally stable; derivatization may be necessary for some compounds.	Can be more susceptible to matrix effects and ion suppression; mobile phase selection is critical.

Experimental Protocols

Detailed methodologies are crucial for the reproducibility of analytical results. Below are generalized protocols for the analysis of 1-Chlorooctane-D17 using GC-MS and LC-MS.

1. Sample Preparation

A robust sample preparation procedure is essential to extract the analyte from the sample matrix and minimize interferences.

• Liquid-Liquid Extraction (LLE): This is a common technique for isolating analytes from aqueous matrices.

  • To 1 mL of the sample (e.g., plasma, urine), add a known amount of 1-Chlorooctane-D17 as an internal standard.

  • Add 5 mL of a water-immiscible organic solvent (e.g., hexane, ethyl acetate).

  • Vortex for 2 minutes to ensure thorough mixing.

  • Centrifuge at 3000 rpm for 10 minutes to separate the organic and aqueous layers.

  • Carefully transfer the organic layer to a clean tube.

  • Evaporate the solvent under a gentle stream of nitrogen.

  • Reconstitute the residue in a suitable solvent for injection into the GC-MS or LC-MS system.

• Solid-Phase Extraction (SPE): This technique is used for more complex matrices and can provide a cleaner extract.

  • Condition an appropriate SPE cartridge (e.g., C18) with methanol followed by water.

  • Load the sample (pre-treated and spiked with the internal standard) onto the cartridge.

  • Wash the cartridge with a weak solvent to remove interferences.

  • Elute the analyte with a strong organic solvent.

  • Evaporate the eluate and reconstitute as described for LLE.

2. GC-MS Analysis

GC-MS is a gold-standard technique for the analysis of volatile compounds.[3]

• Instrumentation: A gas chromatograph coupled to a mass spectrometer (e.g., a single quadrupole or triple quadrupole system).

• Chromatographic Column: A non-polar column, such as a DB-5ms or HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness), is typically suitable for separating non-polar analytes like 1-Chlorooctane.

• Oven Temperature Program:

  • Initial temperature: 50°C, hold for 2 minutes.

  • Ramp: Increase to 250°C at a rate of 10°C/minute.

  • Final hold: 250°C for 5 minutes.

• Injector: Splitless mode at 250°C.

• Carrier Gas: Helium at a constant flow rate of 1 mL/minute.

• Mass Spectrometer:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Selected Ion Monitoring (SIM) for enhanced sensitivity and specificity. Monitor characteristic ions for 1-Chlorooctane and 1-Chlorooctane-D17.

3. LC-MS Analysis

LC-MS is a powerful alternative, especially for high-throughput analysis.

• Instrumentation: A high-performance liquid chromatograph coupled to a mass spectrometer (e.g., a triple quadrupole or high-resolution mass spectrometer).

• Chromatographic Column: A reverse-phase column, such as a C18 (e.g., 50 mm x 2.1 mm, 1.8 µm particle size).

• Mobile Phase: A gradient of water with 0.1% formic acid (Solvent A) and acetonitrile with 0.1% formic acid (Solvent B).

  • Gradient: Start at 50% B, increase to 95% B over 5 minutes, hold for 2 minutes, and then return to initial conditions.

• Flow Rate: 0.3 mL/minute.

• Column Temperature: 40°C.

• Mass Spectrometer:

  • Ionization Mode: Electrospray Ionization (ESI) in positive ion mode or Atmospheric Pressure Chemical Ionization (APCI).

  • Acquisition Mode: Multiple Reaction Monitoring (MRM) for highest sensitivity and specificity. Monitor specific precursor-product ion transitions for both the analyte and the internal standard.

Mandatory Visualization

The following diagram illustrates a generalized experimental workflow for the analysis of 1-Chlorooctane-D17.

Caption: Generalized workflow for 1-Chlorooctane-D17 analysis.

Conclusion

While no formal inter-laboratory comparison for 1-Chlorooctane-D17 has been published, this guide provides a framework for selecting and implementing an appropriate analytical method. Both GC-MS and LC-MS are powerful techniques capable of providing accurate and precise quantification. The choice between them will depend on factors such as the sample matrix, required sensitivity, available instrumentation, and desired sample throughput. For any laboratory, it is imperative to perform a thorough in-house validation of the chosen method to ensure it meets the specific requirements of the intended application. Participation in proficiency testing or inter-laboratory comparison studies, when available, is highly recommended to ensure the ongoing quality and comparability of results.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. researchgate.net [researchgate.net]
• 3. snsct.snscourseware.org [snsct.snscourseware.org]

A Researcher's Guide to Evaluating 1-Chlorooctane-D17 Performance in Biological Matrices

For researchers, scientists, and drug development professionals, the selection of an appropriate internal standard is a critical step in developing robust and reliable bioanalytical methods. This guide provides a framework for evaluating the performance of 1-Chlorooctane-D17, a deuterated internal standard, in various biological matrices such as plasma, urine, and tissue homogenates. While specific performance data for 1-Chlorooctane-D17 is not extensively published, this document outlines the necessary experimental protocols and data presentation formats to rigorously assess its suitability for your specific analytical needs.

Deuterated internal standards are widely considered the gold standard in quantitative mass spectrometry-based bioanalysis.[1] Their key advantage lies in their chemical and physical similarity to the analyte of interest, which allows them to effectively compensate for variability during sample preparation and analysis, including extraction efficiency and matrix effects.[1][2] 1-Chlorooctane-D17, as a deuterated form of 1-Chlorooctane, is designed for use as an internal standard in quantitative analysis by GC-MS or LC-MS.[3]

Principles of Performance Evaluation

The performance of an internal standard is assessed through a series of validation experiments as outlined by regulatory bodies like the FDA and EMA. The core principle is to demonstrate that the internal standard can accurately and precisely track the analyte of interest across the expected concentration range and in the presence of complex biological matrix components.

Key Performance Parameters and Experimental Protocols

The following sections detail the critical parameters to evaluate for 1-Chlorooctane-D17 and provide generalized experimental protocols for this assessment.

Selectivity and Specificity

Objective: To ensure that the analytical method can differentiate and quantify the analyte and 1-Chlorooctane-D17 without interference from endogenous matrix components.

Experimental Protocol:

• Obtain at least six different lots of the blank biological matrix (e.g., human plasma).

• Process each blank matrix sample with the complete analytical method, including the addition of 1-Chlorooctane-D17.

• Analyze the processed samples by LC-MS/MS or GC-MS.

• Monitor the mass transitions for both the analyte and 1-Chlorooctane-D17.

• Acceptance Criteria: The response of any interfering peak in the blank matrix at the retention time of the analyte should be less than 20% of the response of the analyte at the Lower Limit of Quantification (LLOQ). The response of any interfering peak at the retention time of 1-Chlorooctane-D17 should be less than 5% of its response.

Matrix Effect

Objective: To evaluate the influence of co-eluting matrix components on the ionization of the analyte and 1-Chlorooctane-D17.

Experimental Protocol:

• Prepare three sets of samples:

  • Set A: Analyte and 1-Chlorooctane-D17 in a neat solution (e.g., methanol or mobile phase).

  • Set B: Blank biological matrix from at least six different sources, extracted, and then spiked with the analyte and 1-Chlorooctane-D17 at low and high concentrations.

  • Set C: Blank biological matrix spiked with the analyte and 1-Chlorooctane-D17 at low and high concentrations and then extracted.

• Analyze all samples and calculate the matrix factor (MF) and the internal standard-normalized matrix factor (IS-normalized MF).

• Calculations:

  • MF = (Peak area of analyte in Set B) / (Peak area of analyte in Set A)

  • IS MF = (Peak area of 1-Chlorooctane-D17 in Set B) / (Peak area of 1-Chlorooctane-D17 in Set A)

  • IS-normalized MF = MF / IS MF

• Acceptance Criteria: The coefficient of variation (CV) of the IS-normalized matrix factor across the different lots of the matrix should be ≤15%.

Extraction Recovery

Objective: To determine the efficiency of the extraction procedure for the analyte and 1-Chlorooctane-D17 from the biological matrix.

Experimental Protocol:

• Using the data from the Matrix Effect experiment (Sets B and C).

• Calculations:

  • Recovery (%) = (Peak area of analyte in Set C) / (Peak area of analyte in Set B) * 100

  • IS Recovery (%) = (Peak area of 1-Chlorooctane-D17 in Set C) / (Peak area of 1-Chlorooctane-D17 in Set B) * 100

• Acceptance Criteria: The recovery of the analyte and 1-Chlorooctane-D17 should be consistent, precise, and reproducible. While high recovery is desirable, consistency is more critical.

Stability

Objective: To assess the stability of the analyte and 1-Chlorooctane-D17 in the biological matrix under various storage and handling conditions.

Experimental Protocol:

• Prepare quality control (QC) samples at low and high concentrations in the biological matrix.

• Subject the QC samples to the following conditions:

  • Freeze-Thaw Stability: Three cycles of freezing (e.g., -20°C or -80°C) and thawing.

  • Short-Term (Bench-Top) Stability: Stored at room temperature for a duration that reflects the expected sample handling time.

  • Long-Term Stability: Stored at the intended storage temperature (e.g., -20°C or -80°C) for a period longer than the expected sample storage time.

  • Post-Preparative Stability: The stability of extracted samples in the autosampler.

• Analyze the treated QC samples against a freshly prepared calibration curve.

• Acceptance Criteria: The mean concentration of the stability samples should be within ±15% of the nominal concentration.

Data Presentation

Summarizing the validation data in clear and concise tables is crucial for easy interpretation and comparison. Below are template tables for presenting the performance data of 1-Chlorooctane-D17.

Table 1: Matrix Effect and Extraction Recovery of 1-Chlorooctane-D17

Matrix Lot	Analyte Concentration	Matrix Factor (Analyte)	Matrix Factor (IS)	IS-Normalized Matrix Factor	Recovery (Analyte, %)	Recovery (IS, %)
1	Low
High
2	Low
High
3	Low
High
4	Low
High
5	Low
High
6	Low
High
Mean
%CV	≤15%

Table 2: Stability of Analyte and 1-Chlorooctane-D17 in Biological Matrix

Stability Condition	QC Level	Nominal Conc.	Mean Measured Conc.	% Bias
Freeze-Thaw (3 cycles)	Low
High
Bench-Top (e.g., 4 hours)	Low
High
Long-Term (e.g., 30 days)	Low
High
Post-Preparative (e.g., 24 hours)	Low
High

Visualizing the Bioanalytical Workflow

A clear understanding of the experimental workflow is essential for proper method validation.

Bioanalytical method workflow using an internal standard.

Conclusion

References

• 1. benchchem.com [benchchem.com]
• 2. IS Responses in LC-MS/MS Bioanalysis - BioPharma Services [biopharmaservices.com]
• 3. medchemexpress.com [medchemexpress.com]

The Gold Standard: Justification for Using a Deuterated Internal Standard in Regulated Bioanalysis

In the exacting field of regulated bioanalysis, ensuring the accuracy, precision, and reliability of analytical data is paramount for the successful development and approval of new pharmaceuticals. The choice of an appropriate internal standard (IS) is a critical factor that directly influences the quality of bioanalytical data. Among the available options, stable isotope-labeled internal standards (SIL-ISs), particularly deuterated standards, have emerged as the preferred choice, establishing themselves as the "gold standard."[1][2] This guide provides a comprehensive comparison, supported by experimental data and detailed methodologies, to justify the preferential use of deuterated standards in regulated bioanalysis for researchers, scientists, and drug development professionals.

Superior Performance of Deuterated Internal Standards: A Data-Driven Comparison

The primary advantage of a deuterated internal standard lies in its near-identical physicochemical properties to the analyte of interest.[1][3] This structural similarity ensures that the IS and the analyte behave almost identically during sample extraction, chromatographic separation, and mass spectrometric detection.[1] This co-elution and co-ionization behavior effectively compensates for variability throughout the analytical process, most notably the unpredictable nature of matrix effects.

Mitigating Matrix Effects for Enhanced Accuracy and Precision

Matrix effects, the suppression or enhancement of the analyte's ionization by co-eluting components from the biological matrix, are a significant source of error in LC-MS/MS-based bioanalysis. A deuterated internal standard, which co-elutes with the analyte, experiences the same matrix effects. Consequently, the ratio of the analyte response to the internal standard response remains constant, leading to more accurate and precise quantification. In contrast, a structural analog internal standard may have different chromatographic behavior and be affected differently by the matrix, compromising data quality.

The following tables present a summary of quantitative data from comparative studies, illustrating the superior performance of deuterated internal standards over structural analogs.

Table 1: Comparison of Internal Standards for the Quantification of Drug X by LC-MS/MS

Internal Standard Type	Accuracy (% Bias)	Precision (%RSD)
Deuterated Standard	-2.5%	3.8%
Structural Analog	+12.8%	9.2%

Table 2: Comparison of Internal Standard Performance in the Analysis of Immunosuppressants

Analyte	Internal Standard Type	Inter-patient Assay Imprecision (CV%)
Sirolimus	Deuterated (SIR-d3)	2.7% - 5.7%
Sirolimus	Structural Analog (DMR)	7.6% - 9.7%

Table 3: Performance Comparison of a Deuterated vs. Structural Analog Internal Standard

Internal Standard Type	QC Level	Accuracy (% Bias)	Precision (%RSD)
Deuterated IS	Low	2.1	4.5
Mid	0.8	3.2
High	-1.5	2.8
Structural Analog IS	Low	9.8	11.2
Mid	7.5	9.8
High	6.2	8.5

The data clearly demonstrates the superior accuracy and precision achieved with deuterated internal standards, as indicated by the lower percent bias and percent relative standard deviation (%RSD) values. This enhanced reliability is a critical requirement for regulatory submissions to agencies like the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA).

Regulatory Perspective: FDA and EMA Guidelines

Regulatory bodies such as the FDA and EMA have established comprehensive guidelines for bioanalytical method validation. While they do not explicitly mandate the use of deuterated internal standards, their guidance strongly favors the use of stable isotope-labeled internal standards whenever possible. The International Council for Harmonisation (ICH) M10 guideline, adopted by both the FDA and EMA, provides a unified framework for bioanalytical method validation and emphasizes the importance of a suitable internal standard to ensure data integrity. The use of a SIL-IS is considered the most effective way to compensate for variability in the analytical process.

Experimental Protocols

Rigorous validation is essential to ensure the reliability of a bioanalytical method employing a deuterated internal standard. The following are detailed protocols for critical validation experiments.

Assessment of Matrix Effects

Objective: To evaluate the ability of the deuterated internal standard to compensate for matrix effects from different sources.

Materials:

• Blank biological matrix (e.g., plasma, urine) from at least six different sources.

• Analyte and deuterated internal standard stock solutions.

• LC-MS/MS system.

Procedure:

• Prepare three sets of samples:

  • Set 1 (Neat Solution): Analyte and deuterated IS spiked in the mobile phase or an appropriate solvent.

  • Set 2 (Post-extraction Spike): Blank matrix is extracted first, and then the analyte and internal standard are spiked into the extracted matrix.

  • Set 3 (Pre-extraction Spike): Analyte and internal standard are spiked into the blank matrix before extraction.

• Analyze all three sets using the validated LC-MS/MS method.

• Calculate the matrix factor (MF) for each lot of the biological matrix. The IS-normalized MF is calculated as the ratio of the analyte peak area in the presence of matrix to the analyte peak area in the neat solution, divided by the same ratio for the IS.

• Assess the precision of the IS-normalized MF across the different lots of the biological matrix.

Acceptance Criteria: The coefficient of variation (CV) of the IS-normalized matrix factor should be ≤ 15%.

Evaluation of Recovery

Objective: To determine the extraction efficiency of the analytical method for both the analyte and the deuterated internal standard.

Procedure:

• Compare the mean peak area of the analyte from the pre-extraction spiked samples (Set 3 from the matrix effect experiment) to the mean peak area of the analyte from the post-extraction spiked samples (Set 2).

• Calculate the recovery for the internal standard in the same manner.

Acceptance Criteria: While no specific acceptance criteria are mandated by regulatory guidelines, the recovery should be consistent, precise, and reproducible.

Stability Assessment

Objective: To evaluate the stability of the analyte and the deuterated internal standard under various conditions that may be encountered during sample handling, storage, and analysis.

Protocol:

• Freeze-Thaw Stability: Analyze quality control (QC) samples after subjecting them to at least three freeze-thaw cycles.

• Short-Term (Bench-Top) Stability: Analyze QC samples that have been kept at room temperature for a period that exceeds the expected sample handling time.

• Long-Term Stability: Evaluate the stability of the analyte in the matrix at the intended storage temperature for a period that covers the time from sample collection to analysis.

• Stock Solution Stability: Evaluate the stability of the analyte and deuterated internal standard stock solutions at their storage temperature.

• Post-Preparative Stability: Assess the stability of the extracted samples in the autosampler.

Acceptance Criteria: The mean concentration at each stability time point should be within ±15% of the nominal concentration.

Visualizing the Rationale and Workflow

The following diagrams illustrate the logical justification for using a deuterated internal standard and the typical experimental workflow.

Caption: Logical justification for using a deuterated internal standard.

Caption: Workflow for bioanalytical method validation with a deuterated IS.

Conclusion

The use of a deuterated internal standard in regulated bioanalysis is a scientifically sound and regulatory-preferred approach to ensure the generation of high-quality, reliable, and reproducible data. While the initial investment for a custom-synthesized deuterated standard may be higher than for a structural analog, the substantial benefits in terms of improved accuracy, precision, and method robustness, along with a smoother regulatory review process, provide a compelling justification for their use. By effectively compensating for the inherent variabilities of the bioanalytical process, particularly matrix effects, deuterated internal standards are indispensable tools in modern drug development.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]